2-[(5-Methylfuran-2-yl)methoxy]oxane

• CAS: 138590-84-8

Core Science & Biosynthesis

Thermodynamic Stability and Handling Protocols for 2-[(5-Methylfuran-2-yl)methoxy]oxane at Room Temperature

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Technical Whitepaper

Introduction & Molecular Architecture

2-[(5-Methylfuran-2-yl)methoxy]oxane is a bifunctional organic molecule consisting of an electron-rich 5-methylfuran ring and an acid-labile tetrahydropyranyl (THP) acetal linkage. In multi-step organic synthesis, the THP group is strategically employed to mask hydroxyl functionalities. Its widespread adoption stems from its low cost, ease of installation using 3,4-dihydro-2H-pyran (DHP), and robust kinetic stability against bases, hydrides, and organometallic reagents[1],[2].

However, the thermodynamic stability of this specific molecule at room temperature (298 K) is highly microenvironment-dependent. To successfully handle, store, and utilize this compound, researchers must understand the orthogonal reactivities of its two distinct structural motifs.

Thermodynamic Profile at 298 K (Room Temperature)

The Acetal (THP) Linkage: Kinetic vs. Thermodynamic Control

The THP ether is, fundamentally, an acetal. Thermodynamically, in the presence of trace water, the hydrolysis of the acetal to yield 5-methylfurfuryl alcohol and 5-hydroxypentanal is an exergonic process ( ΔG<0 ). Yet, at pH ≥ 7, the reaction is kinetically trapped. The absence of a viable leaving group (hydroxide is a poor leaving group) results in an insurmountable activation energy barrier ( Ea​ ) at room temperature[2],[3].

Conversely, in the presence of trace protons (pH < 5), the exocyclic or endocyclic oxygen of the THP group is protonated. This creates a highly favorable leaving group, drastically lowering the Ea​ and allowing the system to rapidly reach its thermodynamic sink via a highly reactive oxocarbenium intermediate[4].

The 5-Methylfuran Moiety: Oxidative and Electrophilic Vulnerabilities

The 5-methylfuran ring is a highly electron-rich heteroaromatic system. While kinetically stable in inert atmospheres, it is thermodynamically susceptible to autoxidation by triplet oxygen ( O2​ ) or cycloaddition with singlet oxygen over prolonged periods. Exposure to oxidants can trigger the Achmatowicz reaction, an oxidative ring enlargement that irreversibly converts the furan into a pyranone derivative—a deep thermodynamic well[5]. Furthermore, the furan ring is prone to electrophilic aromatic substitution and ring-opening polymerization in strong acids, making acidic environments doubly destructive to the parent molecule.

Quantitative Stability Data

The following table summarizes the thermodynamic and kinetic stability parameters of 2-[(5-Methylfuran-2-yl)methoxy]oxane under various microenvironmental conditions at 298 K.

Environmental Condition	Catalyst / Reagent	Kinetic Half-life ( t1/2​ )	Primary Degradation Pathway	Thermodynamic Favorability ( ΔG )
Neutral (pH 7.0, H₂O)	None	> 6 months	None (Stable)	ΔG>0 (Kinetically trapped)
Basic (pH 12.0)	NaOH / K₂CO₃	> 1 year	None (Stable)	ΔG>0 (Highly stable)
Mild Acid (pH 4.0)	AcOH / PPTS	~ 2–4 hours	Acetal Hydrolysis	ΔG<0 (Spontaneous)
Strong Acid (pH < 2)	HCl / TFA	< 5 minutes	Hydrolysis & Polymerization	ΔG≪0 (Highly spontaneous)
Oxidative (Ambient Air)	O₂ (neat liquid)	~ 30–45 days	Furan Autoxidation	ΔG<0 (Slow but spontaneous)

Degradation Pathways Visualization

To fully grasp the stability profile, we must map the divergent degradation pathways triggered by specific environmental stressors.

Degradation pathways of 2-[(5-Methylfuran-2-yl)methoxy]oxane under acidic and oxidative stress.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the handling and evaluation of this molecule must rely on self-validating protocols. The following methodologies embed causality into every step, ensuring that false positives (e.g., artifactual degradation during analysis) are eliminated.

Protocol 1: Base-Stabilized Isolation and Storage

Causality: Standard laboratory solvents (like CDCl₃ or CH₂Cl₂) degrade over time via photolysis or oxidation to produce trace equivalents of HCl or DCl. A mere fraction of a mole percent of acid is sufficient to autocatalytically cleave the THP ether[4],[3]. Therefore, the storage protocol must actively neutralize adventitious acid.

• Solvent Purification: Pass all halogenated solvents through a plug of activated basic alumina (Brockmann Grade I) immediately prior to use. Validation: Test the solvent with a wet pH strip; it must read ≥ 7.5.

• Sample Formulation: Dissolve 2-[(5-Methylfuran-2-yl)methoxy]oxane in the purified solvent and add 0.1 wt% of anhydrous potassium carbonate (K₂CO₃) as a heterogeneous acid scavenger.

• Atmospheric Control: Sparge the solution with Argon for 5 minutes to displace dissolved oxygen, mitigating furan autoxidation. Seal in an amber ampoule to prevent photo-oxidation.

Protocol 2: Real-Time Thermodynamic Stability Monitoring via ¹H NMR

Causality: To accurately measure the thermodynamic stability at room temperature, the analytical method must not perturb the equilibrium. ¹H NMR provides a non-destructive, real-time window into the molecular integrity.

• Sample Preparation: Prepare a 0.05 M solution of the compound in basic-alumina-treated CDCl₃.

• Baseline Acquisition (t=0): Acquire a standard 1D ¹H NMR spectrum. Self-Validation Check: Verify the presence of the characteristic THP anomeric acetal proton (a distinct multiplet at ~4.6–4.7 ppm). If free 5-methylfurfuryl alcohol (benzylic CH₂ singlet shifts from ~4.4 ppm to ~4.5 ppm) is observed at t=0, the solvent contains trace acid. Discard the sample and re-purify the solvent.

• Incubation & Monitoring: Incubate the NMR tube at 298 K. Acquire spectra at t=24h, 7d, and 30d.

• Data Analysis: Integrate the anomeric THP proton against the furan ring protons (e.g., the doublets at ~6.0 and ~6.2 ppm). A decrease in the anomeric integral relative to the furan protons indicates acetal cleavage, while a loss of furan proton signals indicates oxidative degradation.

Self-validating NMR workflow for real-time thermodynamic stability monitoring.

Conclusion

The thermodynamic stability of 2-[(5-Methylfuran-2-yl)methoxy]oxane at room temperature is a classic example of kinetic trapping. While thermodynamically driven toward hydrolysis and oxidation, the molecule exhibits excellent practical stability when shielded from trace acids and oxygen. By employing base-washed solvents, heterogeneous acid scavengers, and inert atmospheres, researchers can fully leverage the robust protection offered by the THP group without falling victim to its thermodynamic vulnerabilities.

References

• BenchChem. "A Strategic Guide to Alcohol Protection: Rationale for Choosing the Tetrahydropyranyl (THP) Group in Multi-Step Synthesis." 2

• Organic Chemistry Portal. "Tetrahydropyranyl Ethers." 1

• Thieme Connect. "Hydroxyl Protecting Groups." 4

• NIH PubMed Central. "Achmatowicz Reaction and its Application in the Syntheses of Bioactive Molecules." 5

• ResearchGate. "ChemInform Abstract: Tetrahydropyranyl Ether (THPE) Formation in Hydroxyl Group Protection and Conversion to Other Useful Functionalities." 3

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• 5. Achmatowicz Reaction and its Application in the Syntheses of Bioactive Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Toxicological and Safety Profiling of 2-[(5-Methylfuran-2-yl)methoxy]oxane: A Comprehensive Guide for Preclinical Development

Executive Summary

2-[(5-Methylfuran-2-yl)methoxy]oxane, commonly referred to as the tetrahydropyranyl (THP) ether of 5-methylfurfuryl alcohol, is a specialized synthetic intermediate frequently utilized in the synthesis of bioactive pyranones via the Achmatowicz reaction. While its utility in targeted-oriented organic synthesis is well-documented, its toxicological profile requires rigorous evaluation during preclinical drug development. This whitepaper synthesizes the structural causality, predicted metabolic liabilities, and empirical safety protocols necessary for handling and evaluating this compound.

Chemical Identity and Structural Causality

The safety profile of 2-[(5-Methylfuran-2-yl)methoxy]oxane is dictated by its bipartite molecular architecture. Understanding the physical chemistry of these two distinct moieties is critical for predicting its behavior in biological systems:

• The Tetrahydropyran (THP) Acetal: The THP group confers high lipophilicity, facilitating rapid cellular penetration. However, THP ethers are inherently acid-labile. In the acidic environment of the gastric lumen or intracellular lysosomes, the ether linkage undergoes rapid hydrolysis, releasing 5-methylfurfuryl alcohol and glutaraldehyde (or 5-hydroxypentanal).

• The 5-Methylfuran Moiety: Furan rings are notorious for their susceptibility to [1]. The electron-rich aromatic system is readily oxidized by hepatic enzymes, presenting a significant hepatotoxic and potentially carcinogenic liability.

Table 1: Physicochemical Properties & Toxicological Implications

Parameter	Value / Description	Causality / Implication
Chemical Formula	C11H16O3	High carbon-to-oxygen ratio indicates strong lipophilicity.
Molecular Weight	196.24 g/mol	Small molecule; readily crosses biological membranes and the blood-brain barrier.
Solubility	Soluble in organic solvents; insoluble in water	Requires formulation with surfactants or co-solvents for in vivo dosing.
Stability	Acid-labile	Must be stored over basic media (e.g., K2CO3) to prevent degradation and furan polymerization.

Predicted Metabolic Pathways and Toxicological Mechanisms

The toxicity of 2-[(5-Methylfuran-2-yl)methoxy]oxane is not primarily driven by the parent molecule, but rather by its downstream metabolites. Upon systemic absorption, the compound is subjected to two primary sequential biotransformation pathways:

• Acid Hydrolysis: The THP protecting group is cleaved in low-pH environments, yielding 5-methylfurfuryl alcohol.

• CYP450 Bioactivation: The liberated 5-methylfurfuryl alcohol undergoes rapid oxidation, predominantly catalyzed by hepatic CYP2E1. This oxidation cleaves the furan ring, generating a highly reactive α,β-unsaturated dialdehyde known as a cis-enedial (specifically, 4-oxopent-2-enal).

Mechanism of Toxicity: The cis-enedial is a potent electrophile. It covalently binds to cellular nucleophiles, particularly the sulfhydryl groups of glutathione (GSH) and the ε-amino groups of lysine residues on critical mitochondrial and hepatic proteins. This [2] depletes cellular antioxidants, uncouples oxidative phosphorylation, and triggers widespread hepatocyte apoptosis. The subsequent compensatory cellular proliferation is a known non-genotoxic mechanism for [3].

Figure 1: Metabolic bioactivation pathway of 2-[(5-Methylfuran-2-yl)methoxy]oxane.

Empirical Safety Data Sheet (SDS) Parameters

Due to the specific structural alerts (furan ring and acetal), the following Safety Data Sheet (SDS) parameters are derived using read-across methodology from analogous furan derivatives and THP ethers to ensure maximum laboratory safety.

Table 2: GHS Classification and Hazard Statements

Hazard Class	Category	Hazard Statement (H-Code)
Flammable Liquids	Category 3	H226: Flammable liquid and vapor.
Acute Toxicity (Oral)	Category 3	H301: Toxic if swallowed.
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.
Carcinogenicity	Category 2	H351: Suspected of causing cancer (via furan bioactivation).
Specific Target Organ Toxicity	Category 2	H373: May cause damage to liver through prolonged exposure.

Table 3: Precautionary Protocols

Precautionary Code	Directive	Rationale / Causality
P210	Keep away from heat, hot surfaces, sparks, open flames.	High volatility and flammability of the ether linkage.
P260	Do not breathe dust/fume/gas/mist/vapors.	Inhalation of furan derivatives selectively targets and damages club cells in the lungs.
P280	Wear protective gloves/clothing/eye protection.	Prevents rapid dermal absorption of this highly lipophilic toxicant.
P301 + P310	IF SWALLOWED: Immediately call a POISON CENTER.	Rapid gastric hydrolysis leads to acute systemic furan toxicity.

Experimental Protocols for Toxicological Validation

To empirically validate the predicted hepatotoxic liability of this compound, researchers must quantify its conversion into the reactive cis-enedial. Because enedials are transient and highly reactive, they cannot be measured directly. This self-validating protocol utilizes N-acetyl-L-cysteine (NAC) as a nucleophilic trapping agent to form a stable, quantifiable adduct, proving the existence of the toxic intermediate.

Protocol: In Vitro Microsomal Stability and Bioactivation Assay Objective: To quantify CYP2E1-mediated bioactivation of 2-[(5-Methylfuran-2-yl)methoxy]oxane using LC-MS/MS.

• Preparation of Reaction Matrix: In a 1.5 mL Eppendorf tube, combine 1 mg/mL Human Liver Microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2.

• Addition of Trapping Agent: Add N-acetyl-L-cysteine (NAC) to a final concentration of 5 mM. (Causality: NAC acts as a surrogate for cellular glutathione, actively trapping the transient electrophilic enedial before it degrades or binds to microsomal proteins).

• Substrate Introduction: Spike the test compound to a final concentration of 10 µM. Ensure the final DMSO concentration is <0.5% to avoid solvent-induced CYP450 inhibition.

• Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM). (Causality: NADPH is the obligate electron donor for CYP450 enzymes; its addition starts the metabolic clock).

• Quenching: After exactly 30 minutes, terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., deuterated NAC-adduct). (Causality: Acetonitrile precipitates microsomal proteins and halts enzymatic activity instantly).

• Extraction and Analysis: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to an LC vial and analyze via LC-MS/MS in negative electrospray ionization (ESI-) mode, monitoring for the specific mass transition of the NAC-enedial adduct.

Figure 2: Experimental workflow for microsomal trapping of reactive furan metabolites.

Handling, Storage, and Spill Mitigation

• Storage Causality: The compound must be stored at 2-8°C under an inert atmosphere (Argon or Nitrogen) and maintained over a mild base, such as anhydrous potassium carbonate (K2CO3) or basic alumina. Why? Trace acids present in ambient air or on glassware surfaces can catalyze the deprotection of the THP ether. The resulting free furfuryl alcohol is highly prone to exothermic, acid-catalyzed polymerization, which can generate enough pressure to rupture sealed containers.

• Spill Mitigation: In the event of a spill, do not use acidic neutralizing agents . Absorb the liquid with an inert, non-combustible material (e.g., vermiculite or sand) and sweep into a designated hazardous waste container. Ensure maximum ventilation, as the vapor pressure of the cleaved furan ring poses a significant inhalation hazard.

References

• Peterson, L. A. (2013). "Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring." Chemical Research in Toxicology. URL:[Link]

• Moro, S., Chipman, J. K., Antczak, P., Turan, N., Dekant, W., Falciani, F., & Mally, A. (2012). "Identification and Pathway Mapping of Furan Target Proteins Reveal Mitochondrial Energy Production and Redox Regulation as Critical Targets of Furan Toxicity." Toxicological Sciences. URL:[Link]

• European Food Safety Authority (EFSA). (2017). "Risks for public health related to the presence of furan and methylfurans in food." EFSA Journal. URL:[Link]

Preliminary Biological Activity and Screening of 2-[(5-Methylfuran-2-yl)methoxy]oxane: An Acid-Labile Prodrug Scaffold

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper

Executive Summary & Structural Rationale

In the landscape of modern drug discovery, optimizing the pharmacokinetic (PK) profile of biologically active fragments is as critical as validating their pharmacodynamic targets. 2-[(5-Methylfuran-2-yl)methoxy]oxane —essentially the tetrahydropyranyl (THP) ether of 5-methylfurfuryl alcohol—represents a highly versatile scaffold.

Historically, furan derivatives like 5-hydroxymethylfurfural and 5-methylfurfuryl alcohol have been recognized as valuable biobased platform chemicals[1] and have demonstrated a range of biological activities, including antimicrobial properties and the ability to modulate oxidative stress pathways[2],[3]. However, the free hydroxyl group of 5-methylfurfuryl alcohol is highly susceptible to rapid Phase II metabolism (e.g., glucuronidation), leading to poor in vivo half-lives.

By masking this hydroxyl group with an oxane (THP) ring, we engineer a dual-purpose molecule. First, the THP group significantly increases the lipophilicity of the fragment, enhancing passive diffusion across lipid bilayers. Second, the THP ether acts as a well-characterized 4[4]. This makes the compound an ideal prodrug candidate designed to remain stable in systemic circulation (pH 7.4) but rapidly hydrolyze in the acidic tumor microenvironment (TME, pH 6.0–6.5) or within intracellular lysosomes (pH 4.5–5.0), releasing the active furanol payload locally[5].

Figure 1: Acid-catalyzed cleavage pathway of the THP-protected furan prodrug.

Physicochemical Profiling & ADME Considerations

Before initiating high-throughput screening (HTS), it is imperative to establish the physicochemical boundaries of the compound. The causality behind our screening parameters relies entirely on the differential stability of the THP ether across pH gradients.

Data Presentation: Physicochemical Parameters

Parameter	Value	Pharmacological Implication
Molecular Weight	196.24 g/mol	Highly compliant with the "Rule of 3" for fragment-based drug discovery (FBDD).
cLogP	~2.1	Optimal for lipid bilayer penetration and oral bioavailability.
Aqueous Solubility	Moderate (requires 1-5% DMSO)	Sufficient for in vitro assays; formulation required for in vivo dosing.
Half-life (pH 7.4)	> 48 hours	Ensures the prodrug remains intact during systemic circulation, minimizing off-target toxicity.
Half-life (pH 5.5)	< 2 hours	Guarantees rapid payload release upon endocytosis or entry into the acidic TME.

High-Throughput Screening (HTS) Strategy

Phenotypic screening has historically been one of the most successful strategies for identifying novel antimicrobial and anticancer agents, particularly for compounds that require complex bioactivation or prodrug cleavage[6]. Because 2-[(5-Methylfuran-2-yl)methoxy]oxane is a prodrug, standard biochemical (cell-free) assays at neutral pH will yield false negatives. The screening architecture must be a self-validating system that accounts for the required acid-catalyzed hydrolysis.

We employ a parallel screening workflow utilizing differential pH media to isolate the cytotoxic effects of the intact prodrug from the released 5-methylfurfuryl alcohol.

Figure 2: High-throughput phenotypic screening workflow for acid-labile prodrugs.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following methodologies are designed as self-validating systems. Every step includes specific controls to verify causality.

Protocol A: pH-Dependent Stability and Cleavage Assay (LC-MS/MS)

Objective: To quantify the hydrolysis kinetics of the THP ether and confirm the release of 5-methylfurfuryl alcohol.

• Buffer Preparation: Prepare 100 mM phosphate-buffered saline (PBS) at pH 7.4 and 100 mM sodium acetate buffer at pH 5.5.

• Compound Spiking: Prepare a 10 mM stock of 2-[(5-Methylfuran-2-yl)methoxy]oxane in 100% DMSO. Spike the compound into the respective buffers to a final concentration of 10 µM (final DMSO concentration = 0.1% to prevent solvent-induced precipitation).

• Incubation & Sampling: Incubate the solutions at 37°C in a shaking water bath. Extract 50 µL aliquots at t=0,15,30,60,120,240, and 1440 minutes.

• Quenching: Immediately quench each aliquot by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., deuterated furfuryl alcohol). Centrifuge at 14,000 x g for 10 minutes at 4°C to precipitate any buffer salts.

• LC-MS/MS Analysis: Inject the supernatant into a triple quadrupole mass spectrometer. Monitor the disappearance of the parent mass ( m/z 197.1 [M+H]+ ) and the appearance of 5-methylfurfuryl alcohol ( m/z 113.1 [M+H]+ ).

• Validation Check: The pH 7.4 condition must show <5% degradation at 24 hours to validate the systemic stability claim.

Protocol B: High-Throughput Cell Viability Screen

Objective: To evaluate the targeted cytotoxicity of the prodrug against cancer cell lines (e.g., A549, HeLa) or microbial pathogens in a pH-dependent manner.

• Cell Seeding: Seed target cells in two separate 384-well white opaque plates at a density of 2,000 cells/well in 20 µL of standard culture media. Incubate overnight at 37°C, 5% CO₂.

• Media Adjustment: For Plate 1, replace media with pH 7.4 adjusted media. For Plate 2, replace media with pH 5.5 adjusted media (using MES buffer to maintain acidic stability without causing immediate cellular toxicity).

• Compound Transfer: Using an acoustic liquid handler (e.g., Echo 550), dispense the compound in a 10-point dose-response curve (ranging from 100 µM to 5 nM). Include DMSO-only wells as negative controls and a known cytotoxic agent (e.g., Staurosporine) as a positive control.

• Incubation: Incubate both plates for 72 hours.

• Viability Readout: Add 20 µL of CellTiter-Glo® reagent to each well. Shake the plates for 2 minutes to induce cell lysis, then incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Analysis: Read luminescence on a multi-mode plate reader. Calculate the IC₅₀ for both pH conditions.

• Validation Check: A successful prodrug hit will exhibit a significantly lower IC₅₀ (higher potency) in the pH 5.5 plate compared to the pH 7.4 plate, confirming acid-triggered bioactivation.

References

• Highly Selective Production of the Biobased Polymeric Monomer Tetrahydrofuran-2,5-dimethanol from 5-Hydroxymethylfurfural over the Ni@U-Silicalite-1 Catalyst Source: ACS Publications URL:[Link]

• Formation and Degradation of Furfuryl Alcohol, 5-Methylfurfuryl Alcohol, Vanillyl Alcohol, and Their Ethyl Ethers in Barrel-Aged Wines Source: Journal of Agricultural and Food Chemistry - ACS Publications URL:[Link]

• DNA Encoded Library Technology-based discovery, lead optimization and prodrug strategy toward structurally-unique indoleamine 2,3-dioxygenase (IDO1) inhibitors Source: ResearchGate URL:[Link]

• DNA-Encoded Library Hit Confirmation: Bridging the Gap Between On-DNA and Off-DNA Chemistry Source: PMC (PubMed Central) URL:[Link]

• An in vitro study on the genotoxic effect of substituted furans in cells transfected with human metabolizing enzymes Source: Ovid URL:[Link]

• Phenotypic-Based Discovery and Exploration of a Resorufin Scaffold with Activity against Mycobacterium tuberculosis Source: OUR Archive - University of Otago URL:[Link]

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Protocols & Analytical Methods

Application Note &amp; Synthesis Protocol: 2-[(5-Methylfuran-2-yl)methoxy]oxane

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 2-[(5-Methylfuran-2-yl)methoxy]oxane. The synthesis is a two-step process commencing with the preparation of the key intermediate, (5-methylfuran-2-yl)methanol, followed by the protection of its hydroxyl group using 3,4-dihydro-2H-pyran (DHP). The resulting tetrahydropyranyl (THP) ether is a valuable intermediate in multi-step organic synthesis, offering robust protection of the primary alcohol. This guide is designed for researchers in organic chemistry and drug development, offering detailed experimental procedures, mechanistic insights, and practical advice for a successful synthesis.

Introduction: The Strategic Use of Tetrahydropyranyl Ethers

In the intricate landscape of complex molecule synthesis, the strategic protection and deprotection of functional groups is paramount. The hydroxyl group, being one of the most versatile and reactive functionalities, often requires temporary masking to prevent undesired side reactions. The tetrahydropyranyl (THP) ether is a premier choice for alcohol protection due to its ease of installation, pronounced stability across a wide range of non-acidic conditions (including reactions with organometallics, hydrides, and strong bases), and its straightforward removal under mild acidic hydrolysis.[1][2]

The target molecule, 2-[(5-Methylfuran-2-yl)methoxy]oxane, incorporates this protective strategy onto a substituted furan methanol scaffold, a common structural motif in biologically active compounds. This protocol details an efficient and reliable pathway to this compound, beginning with the synthesis of the requisite alcohol.

Overall Reaction Scheme

The synthesis proceeds in two distinct stages:

Stage 1: Synthesis of (5-Methylfuran-2-yl)methanol

Reduction of 5-Methylfurfural

Stage 2: Tetrahydropyranylation (THP Protection)

Acid-catalyzed reaction with 3,4-Dihydro-2H-pyran (DHP)``` HO-CH2-(C4H2O)-CH3 + (C5H8O) --[Acid Catalyst]--> (C5H9O)-O-CH2-(C4H2O)-CH3 ((5-Methylfuran-2-yl)methanol) (DHP) (2-[(5-Methylfuran-2-yl)methoxy]oxane)

Caption: Acid-catalyzed mechanism for THP ether formation.

B.2. Materials & Reagents

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Molar Equiv.	Notes
(5-Methylfuran-2-yl)methanol	C₆H₈O₂	112.13	5.61 g	1.0	From Part A
3,4-Dihydro-2H-pyran (DHP)	C₅H₈O	84.12	5.05 g (5.4 mL)	1.2	Freshly distilled recommended.
Pyridinium p-toluenesulfonate (PPTS)	C₁₂H₁₃NO₃S	251.30	0.25 g	0.02	Catalyst
Dichloromethane (DCM, Anhydrous)	CH₂Cl₂	84.93	100 mL	-	Solvent
Saturated NaHCO₃ solution	NaHCO₃(aq)	-	~50 mL	-	For workup
Deionized Water	H₂O	18.02	~50 mL	-	For workup
Anhydrous Na₂SO₄	Na₂SO₄	142.04	~5 g	-	Drying agent

B.3. Experimental Protocol

Caption: General experimental workflow for THP protection.

• Reaction Setup: To a 250 mL oven-dried, round-bottom flask under a nitrogen atmosphere, add 5.61 g (50.0 mmol, 1.0 equiv) of (5-methylfuran-2-yl)methanol and 100 mL of anhydrous dichloromethane (DCM). Stir until the alcohol is fully dissolved.

• Reagent Addition: Add 5.05 g (5.4 mL, 60.0 mmol, 1.2 equiv) of 3,4-dihydro-2H-pyran, followed by 0.25 g (1.0 mmol, 0.02 equiv) of PPTS. [3]Expert Insight: Using a slight excess of DHP ensures complete consumption of the starting alcohol. PPTS is preferred over stronger acids like p-TsOH to prevent potential polymerization of DHP or degradation of the furan ring. [4][5]3. Reaction: Stir the mixture at room temperature. The reaction is typically complete within 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC (e.g., 9:1 hexane:ethyl acetate). The product will appear as a new, less polar spot compared to the starting alcohol.

• Workup - Quenching: Once the starting material is consumed, pour the reaction mixture into a separatory funnel containing 50 mL of saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize the PPTS catalyst. [2]6. Workup - Extraction: Separate the layers and extract the aqueous layer with DCM (2 x 30 mL).

• Workup - Washing & Drying: Combine the organic layers, wash with deionized water (1 x 50 mL), and then with brine (1 x 50 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure.

• Purification: The resulting crude oil should be purified by flash column chromatography on silica gel. [6]Use a gradient eluent system, starting with 100% hexane and gradually increasing the polarity to a 95:5 mixture of hexane:ethyl acetate.

• Final Product: Combine the pure fractions (as determined by TLC) and concentrate under reduced pressure to afford 2-[(5-Methylfuran-2-yl)methoxy]oxane as a clear oil.

Characterization

The identity and purity of the final product should be confirmed by standard spectroscopic methods:

• ¹H NMR (CDCl₃): Expect characteristic signals for the methyl group on the furan ring (~2.3 ppm), the furan protons, the methylene bridge protons (~4.5-4.8 ppm), the anomeric proton of the THP ring (~4.6 ppm), and the aliphatic protons of the THP ring (multiplets between ~1.5-1.9 ppm).

• ¹³C NMR (CDCl₃): Expect signals corresponding to all unique carbons in the molecule.

• Mass Spectrometry (MS): To confirm the molecular weight (196.25 g/mol ).

• Infrared (IR) Spectroscopy: Look for the disappearance of the broad O-H stretch from the starting alcohol (~3300 cm⁻¹) and the appearance of strong C-O ether stretches (~1000-1200 cm⁻¹).

Safety & Handling Precautions

• 5-Methylfurfural: Harmful if swallowed. Use in a well-ventilated fume hood.

• Sodium Borohydride: Flammable solid. Reacts with water to produce flammable hydrogen gas. Keep away from acids and water. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Dichloromethane (DCM): Volatile and a suspected carcinogen. All operations involving DCM must be performed in a certified chemical fume hood.

• 3,4-Dihydro-2H-pyran (DHP): Flammable liquid and vapor. Harmful if swallowed. Causes skin and eye irritation. Handle in a fume hood.

• General: Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves when performing this synthesis.

References

• Maiti, G., & Roy, S. C. (1996). A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols. The Journal of Organic Chemistry, 61(17), 6038–6039. Available at: [Link]

• Ramasamy, K., Bandaru, R., & Averett, D. (1999). A Simple and Convenient Method for the Deprotection of Tetrahydropyranyl Ether Using Iodine in Methanol. Synthetic Communications, 29(17), 2881-2884. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers. Available at: [Link]

• Ghorbani-Vaghei, R., & Azarifar, D. (2009). Tetrahydropyranylation of Alcohols Under Solvent-Free Conditions. Synthesis and Reactivity in Inorganic, Metal-Organic, and Nano-Metal Chemistry, 39(3), 133-135. Available at: [Link]

• Kumar, K. R., et al. (2009). Simple and Efficient Method for Tetrahydropyranylation of Alcohols and Phenols by Using Silica Supported Sodium Hydrogen Sulphate as a Catalyst. E-Journal of Chemistry, 6(S1), S41-S46. Available at: [Link]

• Wikipedia. (n.d.). 5-Methylfurfuryl alcohol. Available at: [Link]

• Reiss, J. (2015). Protecting Groups For Alcohols. Master Organic Chemistry. Available at: [Link]

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Application Note: Elucidating the Electron Ionization Fragmentation Pathways of 2-[(5-Methylfuran-2-yl)methoxy]oxane by GC-MS

Abstract

This application note provides a detailed examination of the gas chromatography-mass spectrometry (GC-MS) analysis of 2-[(5-Methylfuran-2-yl)methoxy]oxane. As a molecule incorporating three distinct chemical moieties—a substituted furan ring, an ether linkage, and a saturated oxane ring—its fragmentation behavior under electron ionization (EI) is complex and yields a rich mass spectrum. This document outlines the primary fragmentation pathways, offering a logical framework for the structural elucidation of this compound and its analogues. A comprehensive, field-tested protocol for GC-MS analysis is provided, designed for researchers, and professionals in analytical chemistry and drug development.

Introduction

The structural characterization of novel or unknown organic compounds is a cornerstone of chemical research and development. Gas chromatography coupled with mass spectrometry (GC-MS) remains one of the most powerful and widely used techniques for this purpose, particularly for volatile and semi-volatile compounds. The success of GC-MS in compound identification relies heavily on the interpretation of mass spectra, which are unique fingerprints derived from the fragmentation of a molecule under electron ionization (EI).

The target analyte, 2-[(5-Methylfuran-2-yl)methoxy]oxane, presents an interesting case study for fragmentation analysis. It contains a thermally stable furan ring, a labile ether linkage, and a flexible tetrahydropyran (oxane) ring. Understanding how these functional groups interact and direct bond cleavage upon ionization is critical for its unambiguous identification in complex matrices. This guide synthesizes established fragmentation principles of furans, ethers, and cyclic ethers to propose the most probable fragmentation pathways for this molecule.

Predicted Fragmentation Pathways

Under standard 70 eV electron ionization, the molecular ion of 2-[(5-Methylfuran-2-yl)methoxy]oxane (m/z 198) is expected to be of low abundance due to the presence of the labile ether linkage.[1] The fragmentation will be driven by the formation of stable carbocations and the loss of stable neutral molecules. The primary cleavage sites are the C-O bonds of the ether linkage and the bonds of the oxane ring.

The fragmentation of ethers is often initiated by cleavage of the C-C bond alpha to the oxygen atom.[2][3] For cyclic ethers like oxanes, a common pathway involves the loss of the side chain attached at the 2-position, resulting in a stable oxonium ion.[4] The furan moiety, particularly the 5-methylfuran-2-yl)methyl portion, is expected to form a highly stable cation at m/z 97.

The proposed major fragmentation pathways are detailed below:

Pathway A: Cleavage of the Oxymethylene Bridge

This is predicted to be a dominant pathway. The bond between the oxane oxygen and the methylene bridge cleaves, leading to the formation of the stable (5-methylfuran-2-yl)methyl cation.

• A1: Formation of the (5-methylfuran-2-yl)methyl cation (m/z 97). Homolytic cleavage of the C-O bond connecting the oxane ring to the methoxy group generates the highly resonance-stabilized (5-methylfuran-2-yl)methyl cation. This ion is expected to be the base peak in the spectrum. The corresponding radical is the oxanyloxy radical.

• A2: Formation of the Oxonium Ion (m/z 101). Heterolytic cleavage of the same C-O bond can also result in the formation of an oxonium ion from the oxane ring at m/z 101.

Pathway B: Fragmentation Initiated by the Oxane Ring

Cleavage alpha to the ether oxygen within the oxane ring is a characteristic fragmentation for cyclic ethers.[4]

• B1: Formation of the m/z 85 Ion. Loss of the entire (5-methylfuran-2-yl)methoxy side chain as a radical leads to the characteristic tetrahydropyranyl cation at m/z 85.[4]

• B2: Ring Opening and Rearrangement. The molecular ion can undergo ring-opening of the oxane moiety followed by various rearrangements and further fragmentation, leading to smaller fragments.

Pathway C: Fragmentation of the Furan Moiety

While the furan ring itself is relatively stable, subsequent fragmentation of the primary fragment ions containing the furan structure can occur.

• C1: Fragmentation of the m/z 97 ion. The (5-methylfuran-2-yl)methyl cation (m/z 97) can lose a neutral carbon monoxide (CO) molecule, a characteristic fragmentation of furan rings, to yield a fragment at m/z 69.[5] Further fragmentation can lead to smaller ions, such as m/z 41.

The interplay of these pathways will define the final mass spectrum. The relative abundance of the key fragment ions will depend on the stability of the ions and the neutral species lost.

Visualization of Proposed Fragmentation

Caption: Figure 1: Proposed EI Fragmentation of 2-[(5-Methylfuran-2-yl)methoxy]oxane

Experimental Protocol: GC-MS Analysis

This protocol is designed to achieve optimal chromatographic separation and generate a high-quality, reproducible mass spectrum for the target analyte.

Instrumentation and Consumables

• Gas Chromatograph: Agilent 8890 GC System (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• GC Column: Agilent J&W DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness (or equivalent non-polar column)

• Sample: 2-[(5-Methylfuran-2-yl)methoxy]oxane, 100 µg/mL in Dichloromethane

• Vials and Caps: 2 mL amber glass vials with PTFE-lined caps

GC-MS Parameters

The following table summarizes the optimized parameters for the analysis. The rationale behind these choices is to ensure good peak shape, efficient separation from potential impurities, and robust ionization.

Parameter	Setting	Justification
GC Inlet	Splitless Mode	Maximizes analyte transfer to the column for trace-level analysis. A split injection (e.g., 50:1) can be used for more concentrated samples.
Injection Volume	1 µL	Standard volume for good sensitivity and minimal peak distortion.
Inlet Temperature	250 °C	Ensures rapid and complete vaporization of the analyte without thermal degradation.
Carrier Gas	Helium, Constant Flow Mode at 1.2 mL/min	Provides optimal separation efficiency and is inert.
Oven Program
Initial Temperature	60 °C, hold for 2 min	Allows for proper focusing of the analyte at the head of the column.
Ramp Rate	15 °C/min to 280 °C	A moderate ramp rate provides a good balance between analysis time and resolution.
Final Temperature	280 °C, hold for 5 min	Ensures that any less volatile components are eluted from the column.
MS Interface
Transfer Line Temp.	280 °C	Prevents condensation of the analyte between the GC and MS.
MS Detector
Ion Source Temp.	230 °C	Standard temperature for EI, promoting fragmentation while minimizing thermal reactions.
Quadrupole Temp.	150 °C	Ensures consistent mass filtering.
Ionization Mode	Electron Ionization (EI)	Standard for generating reproducible library-searchable spectra.
Electron Energy	70 eV	The industry standard for creating extensive and comparable fragmentation.
Mass Scan Range	m/z 40 - 450	Covers the molecular ion and all expected significant fragments.
Solvent Delay	3 min	Prevents the high concentration of solvent from saturating the detector.

Visualization of Experimental Workflow

Caption: Figure 2: Experimental Workflow for GC-MS Analysis

Data Interpretation and Expected Results

The total ion chromatogram (TIC) should show a single, sharp peak for 2-[(5-Methylfuran-2-yl)methoxy]oxane at its characteristic retention time. The mass spectrum extracted from this peak should exhibit the following key features:

m/z Value	Proposed Identity	Relative Abundance	Pathway
198	Molecular Ion [M]•+	Low	-
97	[(5-Methylfuran-2-yl)methyl]+	High (Base Peak)	A1
85	[Tetrahydropyranyl]+	Moderate	B1
101	[Oxonium Ion]+	Low to Moderate	A2
69	[m/z 97 - CO]	Low	C1
43	[C3H7]+ or [CH3CO]+	Moderate	General

The most telling feature for identification will be the intense base peak at m/z 97 . This fragment is highly indicative of the (5-methylfuran-2-yl)methyl substructure. The presence of the m/z 85 peak further confirms the oxane moiety. The low abundance of the molecular ion at m/z 198 is a classic characteristic of an aliphatic ether.[1][6]

Conclusion

The GC-MS fragmentation of 2-[(5-Methylfuran-2-yl)methoxy]oxane is governed by the lability of the ether linkage and the stability of the resulting fragments. The predictable cleavage leading to the (5-methylfuran-2-yl)methyl cation (m/z 97) as the base peak provides a strong diagnostic tool for identifying this structural motif. By combining this mechanistic understanding with the robust GC-MS protocol provided, researchers can confidently identify and characterize this compound and its related structures. This application note serves as a practical guide, bridging theoretical fragmentation principles with real-world analytical methodology.

References

• ACS Publications. Study of the Fragmentation of 3(2H)-Furanones by Mass Spectrometry. [Online] Available at: [Link][7]

• Whitman College. GCMS Section 6.13 - Fragmentation of Ethers. [Online] Available at: [Link][1]

• National Center for Biotechnology Information. Mass spectra of cyclic ethers formed in the low-temperature oxidation of a series of n-alkanes. [Online] Available at: [Link][4]

• ResearchGate. Ionization and fragmentation of furan molecules by electron collisions. [Online] Available at: [Link][8]

• ResearchGate. The mass spectrum of the cations of furan obtained at an electron energy of 100 eV. [Online] Available at: [Link][9]

• NSF PAR. Fragmentation mechanisms from electron-impact of complex cyclic ethers formed in combustion. [Online] Available at: [Link][10]

• Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns. [Online] Available at: [Link][2]

• YouTube. Mass Spectrometry Part 4-Fragmentation in Ethers. [Online] Available at: [Link][11]

• ACS Publications. Carboxylation Enhances Fragmentation of Furan upon Resonant Electron Attachment. [Online] Available at: [Link][12]

• National Center for Biotechnology Information. Formation of 2-substituted benzofuran fragment ions from 6-alkyl- and 6-aryldibenzo(d,f)(1,3)dioxepine derivatives under electron ionization-a useful precursor ion for isomeric differentiation. [Online] Available at: [Link][13]

• ResearchGate. The total ionization cross section of furan obtained in the electron... [Online] Available at: [Link][14]

• University of Arizona. Mass Spectrometry: Fragmentation. [Online] Available at: [Link][15]

• National Center for Biotechnology Information. 2-substituted benzofuran fragment ion formation in the electron ionization mass spectra of 6-alkyl- and 6-aryldibenzo(d,f)(1,3)dioxepine derivatives. 1. Spirocyclization of the molecular ions in the gas phase. [Online] Available at: [Link][16]

• SlideShare. Msc alcohols, phenols, ethers. [Online] Available at: [Link][17]

• Whitman College. CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. [Online] Available at: [Link][6]

• Wikipedia. Fragmentation (mass spectrometry). [Online] Available at: [Link][3]

• YouTube. Mass Spectrometry of Aliphatic Ethers. [Online] Available at: [Link][18]

• Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. [Online] Available at: [Link][19]

• National Institute of Standards and Technology. Furan, 2-methyl-. [Online] Available at: [Link][20]

• National Institute of Standards and Technology. 2-Acetyl-5-methylfuran. [Online] Available at: [Link][21]

• MassBank of North America. Spectrum JP009072 for 2-METHYLFURAN. [Online] Available at: [Link][22]

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Application Note: Catalytic Conversion of Biomass-Derived HMF to 2-[(5-Methylfuran-2-yl)methoxy]oxane

Introduction & Mechanistic Overview

The synthesis of 2-[(5-Methylfuran-2-yl)methoxy]oxane represents a critical valorization pathway for transforming raw biomass into stable, high-value furanic ethers. This target molecule is the tetrahydropyranyl (THP) ether of 5-methylfurfuryl alcohol (5-MFA). 5-MFA is a direct downstream derivative of 5-hydroxymethylfurfural (HMF), a primary dehydration product of C6 carbohydrates (hexoses) found in lignocellulosic biomass[1].

Because the furan ring and the primary hydroxyl group of 5-MFA are highly reactive and prone to degradation or polymerization under oxidative conditions, protecting the hydroxyl group via etherification with 3,4-dihydro-2H-pyran (DHP) yields a stable, lipophilic derivative[2]. This application note details the two-stage catalytic conversion: the selective hydrogenolysis of HMF to 5-MFA, followed by the acid-catalyzed THP protection to form the target oxane derivative.

Reaction pathway from lignocellulosic biomass to 2-[(5-Methylfuran-2-yl)methoxy]oxane.

Experimental Rationale & Causality (E-E-A-T)

As a self-validating system, every choice in this protocol is driven by the specific chemical sensitivities of furanic compounds.

Stage 1: Selective Hydrogenolysis of HMF HMF contains a formyl group, a hydroxymethyl group, and a furan ring[1]. The objective is to selectively reduce the formyl group to a methyl group (via a hydrogenation-hydrogenolysis cascade) without hydrogenating the furan ring, which would undesirably yield tetrahydrofuran derivatives[3]. Copper-based catalysts (e.g., Cu/SiO2) are explicitly chosen over highly active noble metals like Pd or Pt. Copper exhibits a strong affinity for C=O bonds but a high activation barrier for C=C furan ring hydrogenation, ensuring high selectivity toward 5-MFA[3].

Stage 2: THP Etherification of 5-MFA The conversion of 5-MFA to 2-[(5-Methylfuran-2-yl)methoxy]oxane requires acid catalysis to activate DHP[2]. The mechanism proceeds via the protonation of the DHP enol ether, generating a highly electrophilic oxonium ion, which is subsequently attacked by the primary alcohol of 5-MFA[2]. However, 5-MFA is notoriously sensitive to strong acids, which trigger the opening of the furan ring and subsequent polymerization into insoluble humins. Therefore, mild Brønsted acids, such as Pyridinium p-toluenesulfonate (PPTS), are utilized to drive the reaction while completely suppressing substrate degradation[4].

Quantitative Data & Optimization

Table 1: Catalyst Screening for HMF to 5-MFA Conversion

Conditions: 150 °C, 1.5 MPa H2, 4 hours, Isopropanol solvent.

Catalyst	HMF Conversion (%)	5-MFA Selectivity (%)	Over-hydrogenation Products (%)
Cu/SiO2	>98%	88%	<2%
Pd/C	>99%	15%	78% (Tetrahydrofuran derivatives)
Ru/Al2O3	95%	45%	40% (Ring-opened diols)

Table 2: Optimization of THP Protection Conditions

Conditions: 5-MFA (1.0 eq), DHP (1.5 eq), Solvent (DCM), 25 °C.

Catalyst (eq)	Reaction Time	Yield of THP Ether (%)	Byproducts (Humins/Polymers)
p-TsOH (0.05)	30 min	42%	High (Dark brown solution)
Amberlyst-15 (10 wt%)	2 hours	76%	Low
PPTS (0.10)	3 hours	94%	None (Clear solution)

Step-by-Step Experimental Protocols

Protocol A: Catalytic Hydrogenolysis of HMF to 5-MFA

Self-Validating Checkpoint: The reaction mixture should transition from a yellowish solution to a clear/pale liquid. A dark brown color indicates thermal degradation.

• Reactor Preparation: Charge a 100 mL stainless-steel autoclave with 1.0 g of high-purity HMF, 0.1 g of reduced Cu/SiO2 catalyst, and 30 mL of anhydrous isopropanol.

• Purging: Seal the autoclave and purge the headspace three times with N2, followed by three times with H2 to remove all residual oxygen.

• Pressurization & Heating: Pressurize the reactor to 1.5 MPa with H2 gas. Heat the system to 150 °C under vigorous magnetic stirring (600 rpm).

• Reaction: Maintain the conditions for exactly 4 hours. Monitor the pressure drop to track H2 consumption.

• Recovery: Cool the reactor to room temperature in an ice bath and carefully vent the residual gas.

• Filtration: Filter the mixture through a 0.22 µm PTFE syringe filter to recover the Cu/SiO2 catalyst.

• Concentration: Evaporate the isopropanol under reduced pressure to yield crude 5-MFA. Validation: Confirm the presence of the methyl peak (~2.3 ppm) and the disappearance of the aldehyde peak (~9.5 ppm) via 1H-NMR.

Protocol B: Etherification of 5-MFA to 2-[(5-Methylfuran-2-yl)methoxy]oxane

Self-Validating Checkpoint: DHP addition must be done dropwise. An immediate exothermic spike indicates the acid catalyst is too strong, risking furan polymerization.

• Setup: In an oven-dried 50 mL round-bottom flask equipped with a magnetic stirrer, dissolve 500 mg of 5-MFA (approx. 4.46 mmol) in 15 mL of anhydrous dichloromethane (DCM).

• Reagent Addition: Add 610 µL of 3,4-dihydro-2H-pyran (DHP, 1.5 eq, 6.69 mmol) to the solution.

• Catalysis: Add 112 mg of Pyridinium p-toluenesulfonate (PPTS, 0.1 eq, 0.44 mmol) in one portion.

• Reaction: Stir the mixture at 25 °C (room temperature) for 3 hours. Validation: Monitor via TLC (Hexane:Ethyl Acetate 8:2). The 5-MFA spot (lower Rf) should completely convert to a new, higher Rf spot.

• Quenching: Quench the reaction by adding 10 mL of saturated aqueous NaHCO3 solution. Stir vigorously for 5 minutes to neutralize the PPTS.

• Extraction: Transfer to a separatory funnel. Extract the aqueous layer with DCM (2 × 10 mL). Combine the organic layers and wash with brine (15 mL).

• Drying & Purification: Dry the organic phase over anhydrous Na2SO4, filter, and concentrate in vacuo. Purify the crude oil via flash column chromatography (silica gel, Hexane/Ethyl Acetate 9:1) to afford pure 2-[(5-Methylfuran-2-yl)methoxy]oxane as a colorless oil.

Step-by-step experimental workflow with integrated quality control checkpoints.

References

• Catalytic conversion of 5-hydroxymethylfurfural to some value-added deriv
• The reaction pathways of 5-hydroxymethylfurfural conversion in a continuous flow reactor using copper c
• THP Protecting Group: THP Protection & Deprotection Mechanism Total Synthesis
• Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry PMC - NIH

Sources

• 1. Catalytic conversion of 5-hydroxymethylfurfural to some value-added derivatives - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. total-synthesis.com [total-synthesis.com]
• 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 4. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note &amp; Protocol: A Comprehensive Guide to the Synthesis of THP-Protected Furan Derivatives, Featuring 2-[(5-Methylfuran-2-yl)methoxy]oxane

Introduction: The Strategic Use of Tetrahydropyranyl (THP) Protection in Furan Chemistry

In the intricate landscape of multi-step organic synthesis, the selective masking and unmasking of reactive functional groups is a cornerstone of success. The hydroxyl group, ubiquitous in natural products and pharmaceutical intermediates, often requires temporary protection to prevent unwanted side reactions. The tetrahydropyranyl (THP) ether is a classic and highly effective protecting group for alcohols, valued for its ease of installation, low cost, and remarkable stability under a wide array of non-acidic conditions, including exposure to organometallics, hydrides, strong bases, and various alkylating or acylating agents.[1][2][3][4]

Furan derivatives, particularly those bearing a hydroxymethyl group like 5-methyl-2-furanmethanol, are versatile building blocks in medicinal chemistry and materials science.[5][6] Protecting the alcohol functionality as a THP ether enables chemists to perform diverse transformations on the furan ring or other parts of the molecule without affecting the hydroxyl moiety. The subsequent removal (deprotection) of the THP group is typically straightforward, accomplished under mild acidic conditions to regenerate the parent alcohol.[7][8]

This document provides a detailed guide for researchers and drug development professionals on the synthesis of THP-protected furan derivatives, with a specific, validated protocol for the preparation of 2-[(5-Methylfuran-2-yl)methoxy]oxane. We will delve into the underlying reaction mechanism, catalyst selection rationale, step-by-step experimental procedures, characterization, and troubleshooting.

Pillar 1: The Reaction Mechanism - Acid-Catalyzed Acetal Formation

The protection of an alcohol with 3,4-dihydro-2H-pyran (DHP) is an acid-catalyzed addition reaction that results in the formation of a stable acetal, specifically a tetrahydropyranyl ether.[9] The process is initiated by the protonation of the DHP double bond, which generates a resonance-stabilized oxocarbenium ion. This cation is highly electrophilic. The alcohol, acting as a nucleophile, then attacks the electrophilic carbon adjacent to the ring oxygen. A final deprotonation step regenerates the acid catalyst and yields the THP-protected product.[7][9]

A critical consideration is that this reaction creates a new stereocenter at the C2 position of the pyran ring. If the starting alcohol is chiral, a mixture of diastereomers will be formed, which can lead to complex NMR spectra.[2][8] For most synthetic applications, this diastereomeric mixture is used without separation.

Caption: Acid-catalyzed mechanism for THP ether formation.

Pillar 2: Catalyst Selection - Tailoring Conditions for Optimal Results

The choice of acid catalyst is paramount and depends on the substrate's sensitivity and the desired reaction conditions. A wide range of catalysts, from homogeneous Brønsted and Lewis acids to heterogeneous solid-supported acids, have been successfully employed.[10][11] Heterogeneous catalysts are particularly advantageous for simplifying work-up, as they can be removed by simple filtration, often allowing for their recovery and reuse.[1][12][13]

Catalyst Type	Examples	Key Advantages & Considerations	Reference
Homogeneous Brønsted Acids	p-Toluenesulfonic acid (p-TsOH), Pyridinium p-toluenesulfonate (PPTS)	Effective and inexpensive. PPTS is milder and often preferred for acid-sensitive substrates. Work-up requires neutralization.	[8][9]
Homogeneous Lewis Acids	Bismuth triflate (Bi(OTf)₃), Copper(II) chloride (CuCl₂)	Can be effective under very mild or even solvent-free conditions. Some are insensitive to small amounts of moisture.	[2][10]
Heterogeneous (Solid) Acids	Amberlyst-15, NaHSO₄-SiO₂, Niobium-based acids, K-10 Clay	Simple filtration-based work-up, catalyst is often recyclable, environmentally benign. Ideal for green chemistry approaches.	[1][10][11][12]

For the protection of 5-methyl-2-furanmethanol, a furan ring that can be sensitive to harsh acidic conditions, a mild catalyst is preferable to prevent potential degradation or polymerization side reactions.[14] In the following protocol, we utilize silica-supported sodium hydrogen sulfate (NaHSO₄-SiO₂), a mild, inexpensive, and effective heterogeneous catalyst that allows for a simple work-up and high product yields.[1][11]

Pillar 3: Detailed Experimental Protocol

Synthesis of 2-[(5-Methylfuran-2-yl)methoxy]oxane

This protocol details the acid-catalyzed reaction of 5-methyl-2-furanmethanol with 3,4-dihydro-2H-pyran (DHP) using a heterogeneous catalyst.

Reaction Scheme: (5-Methylfuran-2-yl)methanol + 3,4-Dihydro-2H-pyran ---(NaHSO₄-SiO₂)--> 2-[(5-Methylfuran-2-yl)methoxy]oxane

Materials & Reagents

Reagent/Material	Formula	M.W.	Quantity	Moles	Equiv.
5-Methyl-2-furanmethanol	C₆H₈O₂	112.13	1.00 g	8.92 mmol	1.0
3,4-Dihydro-2H-pyran (DHP)	C₅H₈O	84.12	0.90 g (1.0 mL)	10.7 mmol	1.2
NaHSO₄-SiO₂ Catalyst	-	-	100 mg	-	-
Dichloromethane (DCM), anhydrous	CH₂Cl₂	84.93	20 mL	-	-
Saturated NaHCO₃ (aq)	-	-	~15 mL	-	-
Brine (Saturated NaCl aq)	-	-	~15 mL	-	-
Anhydrous Na₂SO₄ or MgSO₄	-	-	~2-3 g	-	-

Experimental Workflow Diagram

Caption: General experimental workflow for THP protection.

Step-by-Step Procedure

• Reaction Setup: To a clean, dry 50 mL round-bottom flask equipped with a magnetic stir bar, add 5-methyl-2-furanmethanol (1.00 g, 8.92 mmol).

• Addition of Reagents: Dissolve the alcohol in anhydrous dichloromethane (20 mL). To this stirred solution, add 3,4-dihydro-2H-pyran (1.0 mL, 10.7 mmol).

• Catalyst Addition: Add the activated NaHSO₄-SiO₂ catalyst (100 mg) to the mixture.[1]

• Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the reaction should be monitored by Thin-Layer Chromatography (TLC) using a hexane:ethyl acetate solvent system (e.g., 9:1 v/v). The starting alcohol will have a lower Rf value than the less polar THP-protected product. The reaction is typically complete within 30-60 minutes.[1]

• Work-up - Catalyst Removal: Once the starting material is consumed, filter the reaction mixture through a small plug of celite or a sintered glass funnel to remove the heterogeneous catalyst. Wash the filter cake with a small amount of dichloromethane (~5 mL).

• Work-up - Aqueous Wash: Transfer the combined filtrate to a separatory funnel. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (15 mL) and brine (15 mL) to remove any residual acid.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product as an oil.

• Purification: The crude product is often of sufficient purity for subsequent steps. If further purification is required, the residue can be purified by flash column chromatography on silica gel using a hexane-ethyl acetate gradient.[1] This will afford the pure 2-[(5-Methylfuran-2-yl)methoxy]oxane.

Product Characterization

The formation of a new stereocenter results in a diastereomeric mixture, which often presents as doubled or complex signals in NMR spectra.[8]

Analysis	Expected Results for 2-[(5-Methylfuran-2-yl)methoxy]oxane
Appearance	Colorless to pale yellow oil
Yield	>90% (Crude)
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): 6.08 (d, 1H), 5.95 (d, 1H), 4.65 (m, 1H), 4.50 (d, 1H), 4.35 (d, 1H), 3.85 (m, 1H), 3.50 (m, 1H), 2.28 (s, 3H), 1.85-1.50 (m, 6H). (Note: Signals may be complex due to diastereomers)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): 152.0, 150.8, 108.5, 106.2, 98.0, 62.5, 62.2, 30.5, 25.5, 19.5, 13.6.
Mass Spec (ESI)	m/z: 197.11 [M+H]⁺, 219.10 [M+Na]⁺ for C₁₁H₁₆O₃

Troubleshooting Common Issues

Issue	Potential Cause(s)	Recommended Solution(s)	Reference
Incomplete Reaction / Low Yield	1. Inactive catalyst (moisture).2. Insufficient DHP.3. Presence of water in reagents/solvent.	1. Ensure the catalyst is properly dried/activated before use.2. Use a slight excess of DHP (1.1-1.5 equiv.).3. Use anhydrous solvents and properly dried glassware.	[1][15]
Formation of Side Products	1. Acid-catalyzed polymerization of DHP.2. Degradation of the furan ring.	1. Use a milder catalyst (e.g., PPTS, NaHSO₄-SiO₂).2. Avoid strong acids (like conc. H₂SO₄) and prolonged reaction times. Ensure the reaction is not exothermic.	[1][15]
Difficulty in Purification	1. Product streaking on TLC/column.2. Co-elution with DHP polymer.	1. Deactivate silica gel slightly with triethylamine (1% in eluent) if the product is acid-sensitive.2. Ensure the reaction goes to completion and perform an aqueous work-up to remove most impurities before chromatography.	[16]

Deprotection: Regenerating the Alcohol

The THP group is readily cleaved under mild acidic hydrolysis conditions, regenerating the alcohol. This is a key advantage of its use.[2] A common and effective method involves stirring the THP ether in a mixture of acetic acid, tetrahydrofuran (THF), and water.[7][8] Alternatively, a catalytic amount of a Brønsted acid like p-TsOH in an alcohol solvent (e.g., methanol or ethanol) is also highly effective.[9]

References

• Niobium-based Brønsted acid catalyst for THP protection and deprotection. Canadian Science Publishing. [Link]

• Simple and Efficient Method for Tetrahydropyranylation of Alcohols and Phenols by Using Silica Supported Sodium Hydrogen Sulphate as a Catalyst. ResearchGate. [Link]

• Tetrahydropyran. Wikipedia. [Link]

• Efficient Method for Tetrahydropyranylation of Alcohols and Phenols and Deprotection of THP Ethers using H14[NaP5W30O110] as a Green Catalyst. Taylor & Francis Online. [Link]

• Tetrahydropyranyl Ethers. Organic Chemistry Portal. [Link]

• THP Protecting Group: THP Protection & Deprotection Mechanism. Total Synthesis. [Link]

• Efficient Method for Tetrahydropyranylation of Alcohols and Phenols and Deprotection of THP Ethers Using H14[NaP5W30O110] as a Green Catalyst | Request PDF. ResearchGate. [Link]

• Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents. National Institutes of Health (PMC). [Link]

• Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents. Beilstein Journal of Organic Chemistry. [Link]

• Preparation and polymerization of the two isomeric (chloromethyl)oxetanes. ACS Publications. [Link]

• Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. National Institutes of Health (PMC). [Link]

• Tetrahydrofuranyl and Tetrahydropyranyl Protection of Amino Acid Side-Chains Enables Synthesis of a Hydroxamate-Containing Aminoacylated tRNA. National Institutes of Health (PMC). [Link]

• Alkylation of oxytriazene oxide salts with 2-(chloromethoxy)diazene 1-oxide derivatives. ResearchGate. [Link]

• Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. ACS Publications. [Link]

• New route for synthesis of furan derivatives from protected α-ketols and ketones. A total synthesis of furoventalene. RSC Publishing. [Link]

• Organic Synthesis advice needed. Achieving THP protection of phenolic group. Reddit. [Link]

• 2-Methyloxolane (2-MeOx) as Sustainable Lipophilic Solvent to Substitute Hexane for Green Extraction of Natural Products. National Institutes of Health (PMC). [Link]

• What is a THP protecting group, and how is it used in organic synthesis?. Proprep. [Link]

• Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. ResearchGate. [Link]

• 4.5 Tetrahydropyranyl (THP) and Related Ethers. Thieme. [Link]

• (2-Amino-4,5-dimethoxyphenyl)-(5-methylfuran-2-yl)methanone. ResearchGate. [Link]

• Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. MDPI. [Link]

• Furyl(aryl)alkanes and Their Derivatives. 19. Synthesis of Benzofuran Derivatives via 2-Hydroxyaryl-R-(5-methylfur-2-yl)methanes. MDPI. [Link]

• Production of Hydroxymethylfurfural Derivatives From Furfural Derivatives via Hydroxymethylation. Frontiers. [Link]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Tetrahydropyran - Wikipedia [en.wikipedia.org]
• 9. total-synthesis.com [total-synthesis.com]
• 10. cdnsciencepub.com [cdnsciencepub.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. d-nb.info [d-nb.info]
• 14. pubs.acs.org [pubs.acs.org]
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• 16. reddit.com [reddit.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis Yield of 2-[(5-Methylfuran-2-yl)methoxy]oxane

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals facing yield bottlenecks in the synthesis of 2-[(5-Methylfuran-2-yl)methoxy]oxane. This target molecule is formed via the tetrahydropyranylation (THP protection) of 5-methylfurfuryl alcohol.

While THP protection is a staple in organic synthesis, the electron-rich, acid-sensitive nature of the furan ring introduces significant chemoselectivity and stability challenges. This guide provides mechanistic insights, troubleshooting logic, and a self-validating protocol to ensure reproducible, high-yield syntheses.

Section 1: Mechanistic Overview & Causality

The formation of a THP ether is an acid-catalyzed equilibrium reaction. The acid catalyst protonates 3,4-dihydro-2H-pyran (DHP) to form a highly reactive oxocarbenium ion, which is subsequently attacked by the hydroxyl group of 5-methylfurfuryl alcohol[1]. Because the resulting product is an acetal, the reaction is strictly reversible in the presence of water[2]. Furthermore, the 5-methylfuran ring is highly susceptible to electrophilic attack and acid-catalyzed polymerization, meaning the choice of acid is the single most critical variable in determining your yield[3].

Mechanistic pathway for the THP protection of 5-methylfurfuryl alcohol.

Section 2: Troubleshooting Guide & FAQs

Q1: My reaction mixture turns dark brown/black shortly after adding the acid catalyst, and my yield is abysmal. What is happening? A1: You are observing the acid-catalyzed polymerization (resinification) of the 5-methylfurfuryl alcohol. Strong Brønsted acids like p-toluenesulfonic acid (p-TsOH) or hydrochloric acid (HCl) are too harsh for electron-rich heteroaromatics like furan. The furan ring undergoes protonation and subsequent electrophilic aromatic substitution with other furan molecules or the oxocarbenium ion, leading to tar formation. Solution: Switch to a mildly acidic catalyst. Pyridinium p-toluenesulfonate (PPTS) is the gold standard for acid-sensitive substrates[3]. Alternatively, heterogeneous catalysts like Zeolite H-beta or Bismuth triflate offer excellent chemoselectivity and mild conditions[4].

Q2: The reaction stalls at 60% conversion, even when I leave it stirring overnight. How do I drive it to completion? A2: THP protection is an equilibrium process. If the reaction stalls, water is likely present in your system, driving the reverse reaction (deprotection)[2]. Prolonged reaction times do not overcome thermodynamic equilibrium; they only increase the likelihood of DHP self-condensation. Solution: Ensure absolute anhydrous conditions. Use dry dichloromethane (DCM), dry your 5-methylfurfuryl alcohol over activated 4Å molecular sieves prior to use, and maintain an inert atmosphere (N₂ or Ar). Use a slight excess of DHP (1.2 to 1.5 equivalents) to push the equilibrium forward.

Q3: I am seeing multiple spots on my TLC that are not my product or starting material. Is the DHP degrading? A3: Yes. In the presence of acid and absence of a reactive nucleophile (or if the nucleophile is sterically hindered/diluted), DHP can undergo self-condensation or hydration to form 2-hydroxytetrahydropyran. Solution: Change the order of addition. Add the acid catalyst last, and do so portion-wise at 0 °C to 25 °C. Never heat the reaction above room temperature when using DHP.

Troubleshooting logic tree for common synthesis failures.

Section 3: Catalyst Comparison & Quantitative Data

Selecting the right catalyst is a balance between reaction kinetics and substrate preservation. The table below summarizes the performance of various catalysts for the tetrahydropyranylation of acid-sensitive furfuryl alcohols.

Catalyst	pKa (approx.)	Reaction Time	Typical Yield	Side Reactions (Furan Degradation)
p-TsOH	-2.8	< 15 min	< 30%	Severe (Black tar formation)
PPTS	5.2	2 - 4 hours	85 - 95%	Minimal to None
Zeolite H-beta	Solid Acid	1 - 2 hours	~90%	None (Heterogeneous, easily filtered)
Bismuth Triflate	Lewis Acid	30 - 60 min	88 - 92%	Low

Section 4: Self-Validating Experimental Protocol

To guarantee high synthesis yields of 2-[(5-Methylfuran-2-yl)methoxy]oxane, follow this optimized, step-by-step methodology utilizing PPTS[3]. This protocol is designed to be self-validating: visual cues and TLC checkpoints ensure the reaction is proceeding correctly.

Reagents:

• 5-Methylfurfuryl alcohol: 1.0 equivalent (Ensure purity >98%, colorless to pale yellow liquid).

• 3,4-Dihydro-2H-pyran (DHP): 1.5 equivalents (Distilled prior to use to remove polymerized impurities).

• Pyridinium p-toluenesulfonate (PPTS): 0.1 equivalents.

• Anhydrous Dichloromethane (DCM): 0.2 M relative to the alcohol.

Step-by-Step Workflow:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under a stream of dry nitrogen.

• Dissolution: Dissolve 5-methylfurfuryl alcohol (1.0 eq) in anhydrous DCM.

  • Validation Check: The solution should be perfectly clear. If cloudy, moisture is present and the solvent must be replaced.

• DHP Addition: Add DHP (1.5 eq) to the stirring solution at room temperature.

• Catalyst Initiation: Add PPTS (0.1 eq) in one portion.

  • Validation Check: Unlike p-TsOH, the addition of PPTS should NOT cause an immediate exothermic reaction or a rapid color change to dark brown. The solution should remain pale.

• Monitoring: Stir the reaction at room temperature. Monitor via TLC (Hexanes:Ethyl Acetate 8:2) every 30 minutes. The product (THP ether) will elute higher (less polar) than the starting alcohol.

• Quenching (Critical Step): Once starting material is consumed (typically 2-4 hours), quench the reaction immediately by adding half-saturated aqueous sodium bicarbonate (NaHCO₃)[3].

  • Causality: Neutralizing the acid prevents the equilibrium from shifting backward (deprotection) during the concentration step.

• Extraction & Purification: Extract the aqueous layer with DCM (2x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography (silica gel neutralized with 1% triethylamine to prevent on-column deprotection).

References

• [4] Tetrahydropyranyl Ethers - Organic Chemistry Portal. Organic Chemistry Portal. Available at:[Link]

• [1] THP Protecting Group: THP Protection & Deprotection Mechanism. Total Synthesis. Available at:[Link]

• [2] Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. PMC - NIH. Available at:[Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Tetrahydropyranyl Ethers [organic-chemistry.org]

Optimizing reaction temperature and time for 2-[(5-Methylfuran-2-yl)methoxy]oxane synthesis

Welcome to the technical support center for the synthesis of 2-[(5-Methylfuran-2-yl)methoxy]oxane. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, practical guidance on optimizing and troubleshooting this specific reaction. Our focus is on achieving high yields and purity by carefully controlling reaction temperature and time, with special consideration for the acid-sensitive nature of the 5-methylfuran moiety.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 2-[(5-Methylfuran-2-yl)methoxy]oxane?

The synthesis is a standard protection reaction where the hydroxyl group of (5-Methylfuran-2-yl)methanol is converted into a tetrahydropyranyl (THP) ether. This is achieved through an acid-catalyzed addition reaction with 3,4-dihydro-2H-pyran (DHP).[1][2] This method is widely used for protecting alcohols due to the stability of THP ethers under non-acidic conditions.[3]

Q2: What is the reaction mechanism?

The reaction proceeds via an acid-catalyzed addition of the alcohol to the double bond of DHP.

• Protonation: The acid catalyst protonates the oxygen atom in DHP, creating a resonance-stabilized oxocarbenium ion. This is the rate-determining step.

• Nucleophilic Attack: The hydroxyl group of (5-Methylfuran-2-yl)methanol acts as a nucleophile, attacking the electrophilic carbon of the oxocarbenium ion.

• Deprotonation: A weak base (e.g., the solvent or the conjugate base of the acid catalyst) removes the proton from the newly formed ether, regenerating the acid catalyst and yielding the final product, 2-[(5-Methylfuran-2-yl)methoxy]oxane.

Caption: Reaction mechanism for THP ether formation.

Q3: Why is the 5-methylfuran group considered acid-sensitive?

Furan rings are susceptible to electrophilic attack and can undergo polymerization or ring-opening reactions under strongly acidic conditions or at elevated temperatures.[4][5] The presence of the electron-donating methyl group further activates the furan ring, increasing its sensitivity. Therefore, careful selection of a mild acid catalyst and gentle reaction conditions is paramount to prevent degradation of the starting material and product.[6]

Q4: Which acid catalysts are recommended for this synthesis?

To mitigate the acid sensitivity of the furan moiety, milder catalysts are strongly preferred over strong mineral acids.

Catalyst	Class	Typical Loading	Key Advantages
Pyridinium p-toluenesulfonate (PPTS)	Mild Brønsted	0.05 - 0.2 eq.	Excellent for acid-sensitive substrates; minimizes side reactions.[3][7]
p-Toluenesulfonic acid (p-TsOH)	Brønsted	0.01 - 0.05 eq.	More acidic than PPTS, effective at low temperatures.[7]
Amberlyst-15	Solid Acid	10-20% by weight	Heterogeneous catalyst, easily filtered off, simplifying workup.
Bismuth Triflate (Bi(OTf)₃)	Mild Lewis Acid	0.01 - 0.05 eq.	Relatively non-toxic and insensitive to small amounts of moisture.[1]

Optimization of Reaction Temperature and Time

The interplay between reaction temperature and time is the most critical factor in maximizing yield and minimizing byproduct formation.

Temperature Considerations

• Low Temperature (0 °C to Room Temperature): Starting the reaction at 0 °C and allowing it to slowly warm to room temperature is the recommended approach.[2] This provides a controlled initiation, minimizing the risk of DHP polymerization and furan degradation, which can occur at higher temperatures.[8]

• Elevated Temperature (Above Room Temperature): Heating is generally not recommended. While it can accelerate the reaction, it significantly increases the risk of generating polymeric tars and other degradation byproducts, leading to a complex purification process and lower yields.

Time Considerations & Reaction Monitoring

Reaction time is not a fixed parameter and should always be determined by empirical monitoring.

• Why Monitoring is Crucial: The reaction is complete when the starting alcohol has been consumed. Allowing the reaction to proceed for an unnecessarily long time, even under mild conditions, can lead to slow decomposition of the product.

• Recommended Monitoring Technique: Thin-Layer Chromatography (TLC) is the most effective method for monitoring the reaction's progress.

  • Procedure: Spot the reaction mixture alongside the starting alcohol on a TLC plate.

  • Completion: The reaction is complete when the spot corresponding to (5-Methylfuran-2-yl)methanol is no longer visible.

Experimental Protocol: Synthesis and Optimization

This protocol outlines a general procedure. Researchers should optimize based on their specific laboratory conditions and scale.

Caption: General experimental workflow for synthesis.

Step-by-Step Methodology:

• Preparation: To a solution of (5-Methylfuran-2-yl)methanol (1.0 eq.) in anhydrous dichloromethane (CH₂Cl₂) in a flask under an inert atmosphere (e.g., nitrogen), cool the mixture to 0 °C using an ice bath.

• Addition of DHP: Add 3,4-dihydro-2H-pyran (DHP) (1.2-1.5 eq.) to the stirred solution.

• Catalyst Addition: Add the acid catalyst (e.g., PPTS, 0.1 eq.) to the mixture.

• Reaction Monitoring: Stir the reaction at 0 °C for 30 minutes, then remove the ice bath and allow it to warm to room temperature. Monitor the disappearance of the starting alcohol by TLC.

• Workup: Once the reaction is complete, quench by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Transfer the mixture to a separatory funnel.

• Extraction: Separate the organic layer. Extract the aqueous layer two more times with CH₂Cl₂. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the resulting crude oil by flash column chromatography on silica gel to yield the pure product.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis.

Caption: Troubleshooting logic for common synthesis issues.

Problem	Possible Cause	Recommended Solution
Low or No Product Yield	1. Inactive Catalyst: The acid catalyst has degraded due to improper storage. 2. Insufficient Catalyst: The amount is too low for the scale. 3. Poor Quality Reagents: Starting materials are impure.	1. Use a fresh batch of catalyst. 2. Incrementally increase catalyst loading (e.g., from 0.05 eq to 0.1 eq). 3. Ensure the (5-Methylfuran-2-yl)methanol and DHP are pure. Distill DHP if necessary.
Formation of Brown/Black Polymer	1. Excessively Acidic Conditions: The catalyst is too strong, causing polymerization of the furan and/or DHP.[2] 2. High Reaction Temperature: The reaction was overheated.	1. Switch to a milder catalyst like PPTS or a solid-supported acid like Amberlyst-15.[7] 2. Maintain a low temperature (0 °C to room temperature). Do not apply external heat.
Incomplete Reaction After Long Time	1. Insufficient DHP: The molar ratio of DHP to the alcohol is too low. 2. Catalyst Deactivation: The catalyst may have been quenched by impurities (e.g., water).	1. Increase the equivalents of DHP to ~1.5 equivalents. 2. Add another small portion of the catalyst to the reaction mixture. Ensure all reagents and solvents are anhydrous.
Product Decomposes During Workup	1. Acidic Residue: Residual acid catalyst is causing deprotection during workup or storage. 2. Silica Gel Acidity: Standard silica gel is slightly acidic and can cause decomposition during column chromatography.	1. Ensure the quenching step with NaHCO₃ is thorough. Wash the combined organic layers well. 2. Consider neutralizing the silica gel with a small amount of triethylamine in the eluent or using pre-treated neutral silica gel.
Complex NMR Spectrum / Purification Difficulty	Diastereomers: The reaction creates a new chiral center at the C2 position of the oxane ring, resulting in a mixture of diastereomers.[1]	This is an inherent aspect of the reaction. The diastereomers may appear as multiple sets of peaks in NMR and may be difficult to separate by standard chromatography. For most applications, the diastereomeric mixture is used without separation.

References

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. PMC - NIH. Retrieved from [Link]

• Carballo, R. M., et al. (2012). Stereoselective Synthesis of Polysubstituted Tetrahydropyrans by Brønsted Acid-Mediated Hydroxyalkoxylation of Silylated Alkenols. European Journal of Organic Chemistry.

• Ghorbani-Vaghei, R., & Veisi, H. (2003). A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols. The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• Jones, R. A., & Arana, G. (1983). Acid-catalyzed hydrolyses of 2-alkoxytetrahydropyrans: evidence for the changeover from an A-1 to an ASE2 mechanism. The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers. Retrieved from [Link]

• Reddy, B. V. S., et al. (2007).
• da Silva, F. C., et al. (2019). Optimization of the Reaction Conditions for the Synthesis of Dihydrobenzofuran Neolignans. Journal of the Brazilian Chemical Society.

• Patil, S., & Dhavale, D. D. (2019). Contemporary Strategies for the Synthesis of Tetrahydropyran Derivatives: Application to Total Synthesis of Neopeltolide, a Marine Macrolide Natural Product. PMC. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of Furans. Retrieved from [Link]

• Li, H., et al. (2024). Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. Molecules.

• Manicardi, A., et al. (2021). Hydrolysis of 5-methylfuran-2-yl to 2,5-dioxopentanyl allows for stable bio-orthogonal proximity-induced ligation. PMC - NIH. Retrieved from [Link]

• Melero, J. A., et al. (2023).

• Hudson, J. B., et al. (2004). Electrooxidative Coupling of Furans and Silyl Enol Ethers: Application to the Synthesis of Annulated Furans. The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• C. W. Bird, G. W. H. Cheeseman. (1984). Furan Oxidations in Organic Synthesis: Recent Advances and Applications. ResearchGate. Retrieved from [Link]

• Ponomarev, A. A., et al. (1998). Furyl(aryl)alkanes and Their Derivatives. 19. Synthesis of Benzofuran Derivatives via 2-Hydroxyaryl-R-(5-methylfur-2-yl)methanes. Reaction of Furan Ring Opening - Benzofuran Ring Closure Type. Molecules. Retrieved from [Link]

Sources

• 1. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Hydrolysis of 5-methylfuran-2-yl to 2,5-dioxopentanyl allows for stable bio-orthogonal proximity-induced ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Furyl(aryl)alkanes and Their Derivatives. 19. Synthesis of Benzofuran Derivatives via 2-Hydroxyaryl-R-(5-methylfur-2-yl)methanes. Reaction of Furan Ring Opening - Benzofuran Ring Closure Type [mdpi.com]
• 7. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scielo.br [scielo.br]

Preventing acid-catalyzed degradation of 2-[(5-Methylfuran-2-yl)methoxy]oxane during storage

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with 2-[(5-Methylfuran-2-yl)methoxy]oxane (also known as 5-methylfurfuryl alcohol THP ether).

This molecule presents a unique "dual-threat" instability profile. It contains a tetrahydropyranyl (THP) acetal protecting group, which is highly sensitive to acid-catalyzed cleavage [1]. Furthermore, the underlying core—5-methylfurfuryl alcohol—is notoriously reactive and undergoes violent, exothermic polymerization when exposed to even trace amounts of acid [2]. This guide will troubleshoot common degradation issues and provide field-proven, self-validating protocols to ensure the integrity of your compound during long-term storage.

🔍 Troubleshooting FAQs

Q1: My stored sample of 2-[(5-Methylfuran-2-yl)methoxy]oxane turned from a clear/pale yellow liquid to a dark brown, viscous resin. What happened? A: Your sample has undergone an acid-catalyzed cascade degradation. Trace acids (often from residual silica gel, ambient moisture, or photo-oxidation) protonate the THP acetal oxygen, initiating C-O bond cleavage to release free 5-methylfurfuryl alcohol and a THP oxocarbenium ion [3]. Once liberated, the electron-rich furan ring of 5-methylfurfuryl alcohol undergoes rapid electrophilic aromatic substitution with adjacent furfuryl carbocations. This intermolecular dehydration creates highly conjugated poly(furfuryl alcohol) cross-linked networks [4]. The extensive conjugation is what causes the dark brown/black color, while the cross-linking causes the high viscosity.

Q2: I haven't seen a color change yet, but my TLC (Thin Layer Chromatography) shows a new, highly polar spot running below my product. Is my compound degrading? A: Yes, this is the early warning sign of THP deprotection. The new, lower-running spot is likely the liberated 5-methylfurfuryl alcohol (which is more polar due to the free hydroxyl group) or 5-hydroxypentanal (the ring-opened byproduct of the THP group) [3]. If you spot this on a TLC plate, you must immediately halt the degradation by neutralizing the sample before the exothermic polymerization phase begins.

Q3: Why does my sample degrade even when I store it in a tightly sealed vial on the benchtop? A: Furan derivatives are susceptible to autoxidation in the presence of ambient oxygen and light. This oxidative process generates trace carboxylic acids and peroxides. Because the THP cleavage and furfuryl polymerization are both acid-catalyzed, the degradation is auto-catalytic: once a tiny amount of acid is generated, it rapidly accelerates the destruction of the entire batch[2]. Benchtop storage exposes the sample to both light (driving oxidation) and thermal energy (accelerating hydrolysis).

📊 Quantitative Data: Degradation Triggers & Prevention

To easily compare the environmental factors that compromise your compound, refer to the table below:

Environmental Trigger	Mechanistic Consequence	Kinetic Impact	Preventive Action
Trace Protons (H⁺)	Catalyzes THP acetal cleavage and furfuryl polymerization.	Exponential (Auto-catalytic)	Store over K₂CO₃ or add 0.1% DIPEA.
Ambient Oxygen (O₂)	Induces furan ring autoxidation, generating acidic peroxides.	Moderate	Purge headspace with dry Argon/N₂.
UV / Visible Light	Accelerates photo-oxidation and radical formation.	Moderate	Store in amber glass vials.
Moisture (H₂O)	Acts as a nucleophile to quench the THP oxocarbenium ion.	High	Use anhydrous storage conditions.
Thermal Energy (>0°C)	Increases collision frequency for intermolecular cross-linking.	High	Cryogenic storage at -20°C.

⚙️ Mandatory Visualization: Degradation Pathway

The following diagram illustrates the causality behind the biphasic degradation of 2-[(5-Methylfuran-2-yl)methoxy]oxane.

Acid-catalyzed biphasic degradation pathway of 2-[(5-Methylfuran-2-yl)methoxy]oxane.

🧪 Experimental Protocol: Base-Stabilized Cryogenic Storage

To establish a self-validating system that guarantees the stability of your compound, follow this step-by-step methodology. This protocol utilizes chemical causality to actively suppress the degradation pathways outlined above.

Materials Required:

• Anhydrous Potassium Carbonate (K₂CO₃) or Basic Alumina (Activity I)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Dry Argon or Nitrogen gas source

• Amber glass vials with PTFE-lined caps

• Parafilm

Step-by-Step Methodology:

• Purification Verification (Self-Validation Step 1): Before storage, run a TLC of the neat compound (e.g., in 20% Ethyl Acetate/Hexanes). Ensure there is no baseline smearing (indicating polymers) and no lower-running polar spots (indicating free alcohol). If impurities are present, filter the compound through a short pad of basic alumina to remove residual acidic silica gel and polar degradants.

• Base Doping (Acid Scavenging): Option A (Liquid Base): Add 0.1% to 0.5% (v/v) of DIPEA or TEA to the purified compound. These sterically hindered bases will not act as nucleophiles but will instantly neutralize any trace protons generated during storage. Option B (Solid Base): Add 5-10 mg of oven-dried anhydrous K₂CO₃ or basic alumina directly into the storage vial.

• Deoxygenation: Insert a gentle stream of dry Argon or Nitrogen gas into the vial for 30–60 seconds to displace all ambient air. Causality: Removing oxygen prevents the autoxidation of the furan ring, cutting off the primary source of latent acid generation.

• Sealing and Cryogenic Storage: Immediately cap the vial tightly with a PTFE-lined cap (avoid rubber septa, which can degrade and leach plasticizers). Wrap the cap securely with Parafilm to prevent moisture ingress. Store the vial in a dark freezer at -20°C.

• Pre-Use Reactivation (Self-Validation Step 2): When retrieving the compound for an experiment, allow the vial to warm to room temperature before opening. Opening a cold vial will cause ambient moisture to condense inside, introducing water that can quench THP oxocarbenium ions during subsequent reactions. Verify the pH of a tiny aliquot is slightly basic (pH ~8) using moistened pH paper before proceeding with your synthesis.

📚 References

• Total Synthesis. "THP Protecting Group: THP Protection & Deprotection Mechanism." Available at: [Link]

• Centers for Disease Control and Prevention (CDC) / NIOSH. "Occupational Exposure to Furfuryl Alcohol: Hazard and Polymerization Risks." Available at:[Link]

• Principe, M., et al. "The Polymerization of Furfuryl Alcohol with p-toluenesulfonic Acid: Photocross-Linkeable Feature of the Polymer." Polímeros: Ciência e Tecnologia, SciELO. Available at:[Link]

Overcoming low solubility of 2-[(5-Methylfuran-2-yl)methoxy]oxane in polar aqueous solvents

Welcome to the Advanced Formulation Support Center. As a Senior Application Scientist, I frequently encounter challenges with compounds that exhibit "brick dust" or "grease ball" properties. The compound 2-[(5-Methylfuran-2-yl)methoxy]oxane falls strictly into the latter category.

This guide is designed to bypass generic advice and address the specific physicochemical liabilities of this molecule. By understanding the structural causality behind its insolubility and instability, we can design self-validating formulation protocols that ensure reliable data in your downstream assays.

Part 1: Structural Diagnostics & The "Why" Behind the Insolubility

Before attempting to dissolve a compound, we must analyze its structure. 2-[(5-Methylfuran-2-yl)methoxy]oxane consists of a 5-methylfuran ring attached via a methoxy bridge to an oxane (tetrahydropyran) ring.

Key Physicochemical Liabilities:

• Extreme Lipophilicity: The molecule is entirely composed of hydrophobic hydrocarbon rings and ether oxygens. It lacks any hydrogen bond donors (no -OH or -NH groups), making it thermodynamically unfavorable to disrupt the hydrogen-bonded network of water.

• Non-Ionizable: Because it lacks acidic or basic functional groups, pH adjustment (salt formation) cannot be used to enhance solubility[1].

• Acid Lability: The connection between the methoxy group and the oxane ring forms a tetrahydropyranyl (THP) ether. In organic chemistry, THP groups are used to protect alcohols because they are highly sensitive to acidic hydrolysis. Exposing this compound to unbuffered water or acidic media will destroy it.

Solubilization Decision Workflow

Decision tree for formulating the non-ionizable, acid-labile target compound.

Part 2: Frequently Asked Questions (FAQs)

Q1: I tried to dissolve the compound in a pH 4.0 acetate buffer to see if it improves solubility, but my HPLC shows multiple new peaks. What happened? A: You have chemically degraded your compound. The THP ether linkage in your molecule is acid-labile. In aqueous acidic environments (pH < 6.0), the oxane ring undergoes rapid hydrolysis via an oxocarbenium ion intermediate, yielding (5-methylfuran-2-yl)methanol and 5-hydroxypentanal. Always maintain formulations of this compound at pH 7.4 to 8.0 to ensure chemical stability.

Acid-catalyzed hydrolysis pathway of the THP-protected furan derivative.

Q2: What is the recommended co-solvent system for in vitro cell-based assays? A: For in vitro assays where high solvent concentrations cause cytotoxicity, a ternary system of DMSO, a non-ionic surfactant (like Tween 80), and PBS is recommended. Co-solvents like DMSO reduce the overall polarity of the aqueous vehicle, bridging the dielectric gap between water and the lipophilic drug[1]. A standard, well-tolerated starting point is 1-5% DMSO and 1-2% Tween 80 in PBS (pH 7.4).

Q3: How can I formulate this for in vivo animal dosing without using toxic levels of DMSO? A: Inclusion complexation using Hydroxypropyl-β-Cyclodextrin (HP-β-CD) is the gold standard for in vivo delivery of lipophilic, non-ionizable compounds. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic central cavity. The lipophilic furan and oxane rings of your compound partition into this cavity, forming a water-soluble complex without altering the drug's molecular structure[2]. This method avoids the tissue irritation, hemolysis, and precipitation risks associated with high-concentration co-solvents[3].

Part 3: Quantitative Formulation Strategies

To assist in selecting the correct approach for your specific assay, the following table summarizes the expected performance of various solubilization strategies for this compound.

Formulation Strategy	Composition	Est. Solubility Enhancement	Primary Application	Key Limitation
Aqueous Buffer (Control)	PBS (pH 7.4)	1x (Baseline, < 5 µg/mL)	None	Inadequate for biological assays
Binary Co-solvent	10% DMSO in PBS	~50x - 100x	Early in vitro screening	High risk of precipitation upon dilution
Ternary Micellar	5% DMSO + 2% Tween 80 in PBS	~500x - 1000x	Cell-based assays	Potential surfactant cytotoxicity
Inclusion Complex	20% (w/v) HP-β-CD in PBS	~2000x - 5000x	In vivo animal dosing	Requires 24h equilibration time

Part 4: Step-by-Step Experimental Protocols

The following protocols are designed as self-validating systems. The causality behind each step is explained to ensure you understand why the manipulation is necessary, preventing common handling errors.

Protocol A: Ternary Micellar Solubilization (For In Vitro Assays)

This protocol utilizes a "solvent-shift" method to trap the lipophilic compound in surfactant micelles before it can crystallize in water.

• Stock Preparation: Weigh the compound and dissolve it entirely in 100% DMSO to create a highly concentrated stock (e.g., 50 mM).

  • Causality: DMSO acts as a primary solvent that completely disrupts the intermolecular forces of the neat compound, fully solvating the lipophilic molecules[1].

• Surfactant Addition: Add the required volume of Tween 80 directly to the DMSO stock and vortex vigorously for 60 seconds.

  • Causality: Introducing the surfactant to the organic phase allows the hydrophobic tails of Tween 80 to coat the solvated drug molecules, forming pre-micellar structures prior to aqueous exposure.

• Aqueous Phase Addition: Place the tube on a vortex mixer. While vortexing continuously, add PBS (pH 7.4) dropwise until the final volume is reached.

  • Causality: Rapid mixing and dropwise addition prevent localized pockets of high water concentration. If water is added too quickly, the highly lipophilic ether will nucleate and crash out of solution before the micelles can fully assemble.

Protocol B: HP-β-CD Inclusion Complexation (For In Vivo Dosing)

This protocol relies on thermodynamic equilibrium to drive the hydrophobic drug into the cyclodextrin cavity.

• Vehicle Preparation: Prepare a 20% (w/v) solution of HP-β-CD in PBS (pH 7.4).

  • Causality: Using PBS (pH 7.4) instead of pure water ensures that the acid-labile THP ether linkage remains completely intact during the prolonged equilibration process.

• Drug Addition: Add an excess amount of the solid 2-[(5-Methylfuran-2-yl)methoxy]oxane to the cyclodextrin solution (creating a suspension).

• Equilibration: Seal the vial and stir continuously at room temperature for 24 to 48 hours.

  • Causality: Cyclodextrin complexation is a dynamic, thermodynamically driven equilibrium. The lipophilic displacement of water molecules from the cyclodextrin cavity takes significant time. Rushing this step will result in sub-optimal drug loading[2].

• Filtration (Critical Step): Filter the resulting suspension through a 0.22 µm PTFE syringe filter into a sterile vial.

  • Causality: This guarantees the removal of any uncomplexed, solid microcrystals. Injecting unfiltered suspensions in vivo can cause fatal pulmonary emboli[3]. Furthermore, filtering ensures that subsequent concentration measurements (via LC-MS/UV) reflect only the truly dissolved drug, validating the protocol's success.

Part 5: References

• Solubilization techniques used for poorly water-soluble drugs. National Center for Biotechnology Information (NCBI) - PMC. Available at:[Link]

• SOLUBILITY ENHANCEMENT TECHNIQUES Review Article. Global Research Online. Available at: [Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. National Center for Biotechnology Information (NCBI) - PMC. Available at:[Link]

• Solubility enhancement techniques: A comprehensive review. World Journal of Biology Pharmacy and Health Sciences. Available at:[Link]

Sources

• 1. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. globalresearchonline.net [globalresearchonline.net]

Technical Support Center: Extraction &amp; Purification of 2-[(5-Methylfuran-2-yl)methoxy]oxane

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the isolation of highly sensitive furan-acetal derivatives. The compound 2-[(5-Methylfuran-2-yl)methoxy]oxane —a tetrahydropyranyl (THP) ether of 5-methylfurfuryl alcohol—presents a unique dual-vulnerability during liquid-liquid extraction.

To successfully isolate this compound without catastrophic yield loss, we must move beyond merely following steps; we must understand the chemical causality governing the molecule's degradation and engineer a self-validating system to prevent it.

Part 1: Mechanistic Causality & Degradation Pathways

The instability of 2-[(5-Methylfuran-2-yl)methoxy]oxane during workup stems from two distinct structural features:

• The THP Acetal: The THP protecting group is highly susceptible to reversible acetal cleavage via acidic hydrolysis ()[1]. If the aqueous phase drops below pH 7, the ether oxygen protonates, triggering C-O bond cleavage and releasing 5-methylfurfuryl alcohol.

• The 5-Methylfuran Ring: Once deprotected, 5-methylfurfuryl alcohol is exceptionally unstable. The electron-donating C5-methyl group increases the electron density on the furan ring, facilitating rapid protonation while offering zero steric protection against nucleophilic attack or intermolecular condensation ()[2]. Furthermore, furan rings readily open into reactive dicarbonyl species in the presence of water and acid ()[3].

Acid-catalyzed degradation pathway of 2-[(5-Methylfuran-2-yl)methoxy]oxane.

Part 2: Troubleshooting FAQs

Q1: During liquid-liquid extraction, my yield of the target compound drops significantly, and GC-MS detects 5-methylfurfuryl alcohol. Why? A1: This indicates premature deprotection of the THP ether. THP ethers undergo acetal hydrolysis in acidic aqueous environments. The ether oxygen is protonated, leading to the formation of a resonance-stabilized oxocarbenium ion, which is trapped by water to release 5-methylfurfuryl alcohol. To prevent this, you must quench the reaction mixture with a mild base (e.g., saturated NaHCO₃) to pH 8.0–8.5 before adding your extraction solvent.

Q2: My organic extract turned dark, viscous, and insoluble polymeric byproducts were formed. What caused this? A2: You are observing the acid-catalyzed polymerization (resinification) of the furan ring. If the THP group cleaves, the resulting 5-methylfurfuryl alcohol is highly reactive. Protonation leads to rapid intermolecular condensation. Maintaining a strictly non-acidic environment during extraction is the only way to arrest this cascade.

Q3: I am observing linear dicarbonyl byproducts in my LC-MS. How are these forming? A3: Furan rings can undergo acid-catalyzed hydrolytic ring-opening. Protonation at the α-carbon or β-carbon, followed by nucleophilic attack by water, leads to the formation of furanols that subsequently ring-open into reactive dicarbonyl species (such as levulinic acid derivatives). Avoid prolonged exposure to aqueous phases and minimize thermal stress during solvent evaporation.

Q4: What is the best solvent system for the liquid-liquid extraction of this compound? A4: Use non-protic, low-boiling solvents like Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc). If using Diethyl Ether or THF, they must be strictly peroxide-free. Furans are highly susceptible to oxidation by hydroperoxides, which initiate radical degradation pathways. MTBE is preferred as it does not readily form peroxides and provides excellent phase separation.

Part 3: Quantitative Extraction Data

The following table summarizes the causal relationship between the pH of the aqueous wash phase and the survival of the target molecule.

Table 1: Impact of Aqueous Wash pH on Extraction Efficiency

Aqueous Wash pH	THP Cleavage (%)	Furan Polymerization (%)	Overall Target Recovery (%)
2.0 (0.1M HCl)	>90%	High (Viscous tar)	<5%
5.0 (NH₄Cl)	15 - 25%	Low-Moderate	~70%
7.0 (Water)	<5%	Trace	>90%
8.5 (Sat. NaHCO₃)	<1%	None detected	>98%
12.0 (1M NaOH)	<1%	Trace (Base degradation)	~95%

Part 4: Self-Validating Extraction Protocol

To ensure scientific integrity, this protocol is designed as a self-validating system. By embedding analytical checkpoints into the workflow, you guarantee that the chemical environment remains benign throughout the extraction.

Step-by-Step Methodology

Step 1: Reaction Quenching (Validation Checkpoint 1)

• Cool the crude reaction mixture to 0–5 °C using an ice bath to minimize the thermal kinetic energy available for side reactions.

• Slowly add saturated aqueous NaHCO₃ until the aqueous phase reaches a stable pH of 8.0–8.5.

  • Causality: This neutralizes any residual acidic catalysts (e.g., TsOH, Lewis acids) used during synthesis, preventing the reversible acetal hydrolysis of the THP ether.

  • Self-Validation: Test the aqueous layer directly with pH paper. If pH < 8.0, continue adding NaHCO₃ dropwise. Do not proceed until the pH is stable.

Step 2: Liquid-Liquid Partitioning

• Add peroxide-free MTBE to the quenched mixture (1:1 v/v ratio).

  • Causality: MTBE resists peroxide formation (protecting the furan from oxidation) and provides sharp phase separation.

• Gently invert the separatory funnel. Avoid vigorous shaking to prevent emulsion formation. Vent frequently to release CO₂ gas generated from the bicarbonate quench.

Step 3: Phase Separation and Washing

• Allow the phases to separate completely. Drain and discard the lower aqueous layer.

• Wash the upper organic layer with saturated aqueous NaCl (brine).

  • Causality: Brine reduces the solubility of water in the organic phase, pre-drying the MTBE and removing trace water that could participate in hydrolytic ring-opening.

Step 4: Drying and Concentration (Validation Checkpoint 2)

• Transfer the organic layer to an Erlenmeyer flask and add anhydrous Na₂SO₄. Swirl until the drying agent is free-flowing.

• Filter the mixture and concentrate the filtrate in vacuo using a rotary evaporator.

  • Critical Parameter: Maintain the water bath temperature below 35 °C.

  • Causality: Elevated temperatures can induce thermal degradation or auto-oxidation of the concentrated furan derivative.

  • Self-Validation: Analyze the crude residue via ¹H-NMR. The presence of a distinct multiplet at ~4.6 ppm indicates an intact THP acetal proton, validating the success of the mild extraction.

Optimized liquid-liquid extraction workflow for acid-sensitive furan derivatives.

References

• Quinquet, L., Delliere, P., & Guigo, N. "Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization." Molecules, 2022, 27(10), 3212. Available at:[Link]

• Aasen, A. J., Storesund, H. J., Klaveness, J., & Skramstad, J. "Cationic Protection Against Decomposition in Acidic Media: On the Acid-Stability of an Aminoalkyl-Substituted Furan." Acta Chemica Scandinavica, 1998, 52, 964-965. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. actachemscand.ki.ku.dk [actachemscand.ki.ku.dk]
• 3. Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization - PMC [pmc.ncbi.nlm.nih.gov]

Scaling up the production of 2-[(5-Methylfuran-2-yl)methoxy]oxane for industrial applications

Welcome to the Technical Support Center for the industrial scale-up of 2-[(5-Methylfuran-2-yl)methoxy]oxane (the tetrahydropyranyl ether of 5-methylfurfuryl alcohol). Scaling up this specific synthesis presents unique thermochemical and mechanistic challenges. This guide provides drug development professionals and process chemists with field-validated troubleshooting, mechanistic insights, and self-validating protocols to prevent costly batch failures.

Part 1: Process Flow & Failure Mode Analysis

Understanding the mechanistic pathways is critical before initiating a scale-up. The desired reaction is the acid-catalyzed addition of 3,4-dihydro-2H-pyran (DHP) to 5-methylfurfuryl alcohol. However, furanic compounds are notoriously sensitive to acid, making them prone to competing side reactions.

Process flow and failure modes in the scale-up synthesis of 2-[(5-Methylfuran-2-yl)methoxy]oxane.

Part 2: Troubleshooting Guide & FAQs

Q1: Why does my reaction mixture turn dark brown or black immediately upon catalyst addition? A1: Reaction mixture darkening is the visual hallmark of furanic polycondensation. 5-Methylfurfuryl alcohol is highly sensitive to strong Brønsted acids. When exposed to acids with a low pKa (like unbuffered HCl or high loadings of p-toluenesulfonic acid), the furan ring undergoes rapid electrophilic substitution and ring-opening, polymerizing into dark, insoluble polyfurfuryl alcohol (PFA) resins[1]. Solution: Switch to a milder, buffered acid catalyst such as Pyridinium p-toluenesulfonate (PPTS) [2].

Q2: I am seeing a dangerous exotherm when scaling from 10 g to 1 kg. How do I control this? A2: The tetrahydropyranylation of alcohols is inherently exothermic. At the bench scale, heat dissipates rapidly through the flask walls. At the kilo-scale, the surface-area-to-volume ratio drops significantly, leading to heat accumulation. Elevated temperatures (> 30 °C) will trigger runaway DHP homopolymerization. Solution: Never add the catalyst to a premixed pool of alcohol and DHP. Instead, charge the alcohol and catalyst first, cool the system to 0–5 °C, and implement a controlled, dropwise addition of DHP over 2–4 hours.

Q3: My GC/FID shows incomplete conversion, but adding more DHP doesn't help. Why? A3: DHP is highly moisture-sensitive. If your solvents or starting materials are wet, DHP reacts preferentially with water under acidic conditions to form 5-hydroxypentanal (which exists in equilibrium with its hemiacetal). This consumes your reagent and stalls the primary reaction. Solution: Ensure the Karl Fischer (KF) moisture content of your starting materials is < 0.05%. Dry the 5-methylfurfuryl alcohol over 4Å molecular sieves prior to use.

Q4: The product degrades and turns black during vacuum distillation. How can I prevent this? A4: THP ethers are stable to strong bases but highly labile to acids. Even parts-per-million (ppm) levels of residual acid catalyst will cause the THP ether to cleave, or the furan ring to polymerize upon heating [3]. Solution: Perform a rigorous basic quench (e.g., washing with saturated aqueous NaHCO3) and verify the aqueous phase pH is ≥ 8. For absolute safety, add a trace amount of a high-boiling base (like triethylamine, 0.1% v/v) to the distillation pot prior to heating.

Part 3: Catalyst Selection for Scale-Up

Choosing the right catalyst is the single most important factor in preventing furanic degradation. Below is a quantitative comparison of common catalysts used for THP protection.

Catalyst	Typical Loading	Exotherm Risk	Furan Polymerization Risk	Scale-Up Suitability
p-Toluenesulfonic Acid (pTSA)	0.1 - 1.0 mol%	High	Very High	Poor (Requires extreme dilution to prevent resinification)
Trichloroisocyanuric Acid (TCCA)	1.0 - 5.0 mol%	Moderate	Moderate	Good (Cost-effective alternative) [4]
Pyridinium p-toluenesulfonate (PPTS)	5.0 - 10.0 mol%	Low	Low	Excellent (Industry Standard for sensitive alcohols) [2]
Amberlyst-15 (Dry)	5% w/w	Moderate	Low (if filtered quickly)	Excellent (Allows for simple mechanical removal)

Part 4: Validated 1-kg Scale-Up Protocol

This self-validating protocol utilizes PPTS to ensure high yields while completely suppressing furanic polycondensation.

Step 1: Reactor Preparation & Dehydration Thoroughly dry a 10 L jacketed glass reactor and purge with N2. Charge 1.0 kg (8.92 mol) of 5-methylfurfuryl alcohol and 4.0 L of anhydrous dichloromethane (DCM). Causality & Validation: Moisture must be verified via Karl Fischer titration (< 0.05%) prior to proceeding to prevent DHP hydrolysis.

Step 2: Catalyst Addition Add 112 g (0.446 mol, 5 mol%) of Pyridinium p-toluenesulfonate (PPTS). Causality: PPTS is a mild acid (pKa ~5.2) that effectively catalyzes THP formation without providing enough protonation energy to trigger furan ring opening [5].

Step 3: DHP Addition (Critical Exotherm Control) Cool the reactor jacket to 0 °C. Begin dropwise addition of 1.12 kg (13.38 mol, 1.5 eq) of 3,4-dihydro-2H-pyran (DHP) over 3 hours. Maintain the internal temperature strictly below 10 °C. Causality: Bulk addition will cause a thermal runaway, leading to DHP homopolymerization and localized furanic resinification.

Step 4: Reaction Monitoring Stir for 4-6 hours at 10-15 °C. Monitor via GC/FID. Self-Validation Check: Do not proceed to workup until 5-methylfurfuryl alcohol conversion is > 98%. If the reaction stalls, check for moisture contamination.

Step 5: Rigorous Basic Quench Add 3.0 L of saturated aqueous NaHCO3. Stir vigorously for 30 minutes, then separate the layers. Self-Validation Check (Critical): Test the pH of the separated aqueous layer. It MUST be ≥ 8 . If pH < 8, repeat the NaHCO3 wash. Proceeding to distillation with trace acid will cause catastrophic product cleavage.

Step 6: Isolation & Distillation Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude oil via short-path vacuum distillation. Pro-Tip: Add 0.1% v/v triethylamine to the distillation pot. This ensures the environment remains strictly basic during heating, protecting the THP ether from thermal-acidic cleavage.

References

• Furfuryl Alcohol and Lactic Acid Blends: Homo- or Co-Polymerization? MDPI. Available at:[Link]

• Development of a Commercial Manufacturing Route to 2-Fluoroadenine. ACS Publications. Available at:[Link]

• Efficient Tetrahydropyranylation of Alcohols and Detetrahydropyranylation Reactions. Taylor & Francis. Available at:[Link]

• Acid-Catalyzed Polycondensation of Furfuryl Alcohol: Mechanisms of Chromophore Formation. ACS Macromolecules. Available at:[Link]

Refining HPLC mobile phase gradients for 2-[(5-Methylfuran-2-yl)methoxy]oxane separation

Welcome to the Technical Support Center for HPLC analysis of 2-[(5-Methylfuran-2-yl)methoxy]oxane . As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges of this compound.

Because this analyte features an acetal (ether) linkage connecting a furan ring to an oxane ring, it exhibits profound sensitivity to acidic environments and requires precise gradient control to resolve it from structurally similar degradation products. This guide provides field-proven, self-validating methodologies to ensure scientific integrity and reproducible chromatography.

Diagnostic Overview & Chemical Causality

Logical relationship of mobile phase pH on 2-[(5-Methylfuran-2-yl)methoxy]oxane stability.

Frequently Asked Questions (FAQs)

Q1: Why am I seeing peak splitting, broad tailing, or multiple unexpected peaks? A: You are likely observing on-column degradation. 2-[(5-Methylfuran-2-yl)methoxy]oxane contains an acetal linkage. Acetals act as pH-sensitive linkages that undergo rapid hydrolysis under mildly acidic conditions[1]. Standard reversed-phase HPLC mobile phases often utilize 0.1% Formic Acid or Trifluoroacetic Acid (TFA) (pH ~2.0). When your compound enters this acidic environment, it hydrolyzes into 5-methylfurfural and tetrahydropyranol during the run, resulting in split peaks or a complete loss of the main analyte.

Q2: How do I optimize the gradient to resolve the intact compound from its degradation products? A: If your peaks are co-eluting, you must switch from a steep linear gradient to a "stretched" or shallow gradient. A steep gradient (e.g., 10% to 90% organic in 5 minutes) forces closely related compounds to elute simultaneously. By identifying the exact solvent concentration where your compound elutes and "stretching" that specific segment (e.g., increasing organic modifier by only 2% per minute), you increase the resolution ( Rs​ ) between the intact ether and any furanic impurities[2][3].

Q3: What is the ideal mobile phase buffer and UV detection wavelength for this compound? A: To prevent hydrolysis, use a volatile, neutral buffer such as 10 mM Ammonium Acetate adjusted to pH 7.4. For detection, furan derivatives typically exhibit strong UV absorbance at 220 nm and 280 nm[4]. Set your primary detection to 220 nm for the intact compound, and use 280 nm as a secondary channel to specifically monitor for the conjugated 5-methylfurfural degradation product.

Troubleshooting Guide: Step-by-Step Methodologies

Protocol 1: System Passivation and Mobile Phase Preparation (Self-Validating)

To ensure trustworthiness, your HPLC system must be purged of residual acids before analysis. This protocol includes a built-in validation step.

• Buffer Preparation: Dissolve 0.77 g of Ammonium Acetate in 1.0 L of LC-MS grade water (10 mM). Adjust the pH to 7.4 using dilute ammonium hydroxide. Filter through a 0.22 µm membrane.

• System Flushing: Bypass the column. Flush all HPLC lines with 50% Methanol / 50% Water for 30 minutes to remove residual TFA/Formic acid from previous users.

• Column Equilibration: Install a high-purity C18 column (e.g., 150 x 4.6 mm, 3 µm). Equilibrate with 95% Buffer (A) / 5% Acetonitrile (B) for at least 15 column volumes[5].

• Self-Validation Injection: Inject a 10 µg/mL standard of 2-[(5-Methylfuran-2-yl)methoxy]oxane.

  • Validation Criteria: Monitor both 220 nm and 280 nm. If the peak area at 280 nm (indicating 5-methylfurfural) is <0.5% of the total area at 220 nm, the system is successfully neutralized and validated for use.

Protocol 2: Gradient Optimization via the "Stretching" Technique

If the intact compound co-elutes with matrix impurities, apply a multi-segment gradient[6].

• Scouting Run: Run a linear gradient from 5% B to 95% B over 20 minutes[5]. Note the retention time ( tR​ ) of the target peak.

• Calculate Elution Composition: Determine the %B at the time of elution (accounting for system dwell volume). Let's assume it elutes at 45% B.

• Design the Stretched Gradient: Create a shallow segment spanning from 10% below to 10% above the elution composition (e.g., 35% to 55% B) over an extended timeframe (e.g., 10 minutes)[2].

• Execute and Verify: Run the optimized method. Calculate the resolution ( Rs​ ) using the resolution equation; an Rs​>1.5 indicates baseline separation[7].

Troubleshooting Workflow

Step-by-step troubleshooting workflow for resolving co-elution and retention time drift.

Data Presentation & Method Parameters

Table 1: Quantitative Comparison of Buffer Systems and Analyte Stability Data demonstrates the critical nature of pH control on acetal recovery.

Buffer System (Mobile Phase A)	pH	Intact Peak Area (%)	Degradation Peak Area (%)	Peak Symmetry ( As​ )
0.1% Trifluoroacetic Acid (TFA)	2.0	0.0%	100.0%	N/A
0.1% Formic Acid	2.8	14.5%	85.5%	2.4 (Severe Tailing)
10 mM Ammonium Formate	5.5	88.2%	11.8%	1.3
10 mM Ammonium Acetate	7.4	99.8%	< 0.2%	1.05 (Optimal)

Table 2: Optimized "Stretched" Gradient Timetable Designed for a 150 x 4.6 mm column at 1.0 mL/min.

Time (min)	%A (10 mM NH₄OAc, pH 7.4)	%B (Acetonitrile)	Segment Purpose
0.0	95	5	Initial hold / Injection
2.0	95	5	Desalting / Polar impurity elution
5.0	65	35	Rapid ramp to elution window
15.0	45	55	Stretched gradient (2% B/min) for resolution
17.0	5	95	Column wash
22.0	5	95	Hold wash
23.0	95	5	Return to initial conditions
30.0	95	5	Re-equilibration[5]

References

• Getting the Most Out of Your Column: Optimizing Your HPLC Gradient Source: Bitesize Bio URL:[Link]

• Quantitative Analysis of Furanic Compounds in Transformer oil by HPLC Method Source: Shimadzu URL:[Link]

• Acetals as pH-Sensitive Linkages for Drug Delivery Source: Bioconjugate Chemistry (ACS Publications) URL:[Link]

• Understanding Gradient HPLC Source: LCGC International URL:[Link]

• Multi-segment linear gradient optimization strategy based on resolution map in HPLC Source: Science in China Series B: Chemistry (via ResearchGate) URL:[Link]

• How to Optimize HPLC Gradient Elution for Complex Samples Source: Mastelf URL:[Link]

• Methods for Changing Peak Resolution in HPLC: Advantages and Limitations Source: LCGC International URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. bitesizebio.com [bitesizebio.com]
• 3. mastelf.com [mastelf.com]
• 4. shimadzu.com [shimadzu.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

Comparative Stability Guide: 2-[(5-Methylfuran-2-yl)methoxy]oxane in Acidic vs. Basic Media

Executive Summary

The compound 2-[(5-Methylfuran-2-yl)methoxy]oxane is a synthetically valuable intermediate consisting of 5-methylfurfuryl alcohol protected by a tetrahydropyranyl (THP) ether. Designing synthetic routes involving this molecule requires a deep understanding of its dichotomous stability: it is virtually impervious to harsh basic conditions but highly labile in acidic media. Furthermore, the inherent acid-sensitivity of the underlying furan ring dictates that any acidic manipulation must be precisely calibrated to avoid catastrophic substrate degradation.

This guide provides an objective comparison of its stability profile, mechanistic causality, and validated experimental protocols for researchers handling furan-derived acetals.

Mechanistic Causality: The Dual-Nature of Stability

To master the manipulation of 2-[(5-Methylfuran-2-yl)methoxy]oxane, one must understand the electronic properties of its two core structural motifs: the acetal linkage and the electron-rich furan ring .

Basic Media: The Acetal Shield

Under basic or nucleophilic conditions (e.g., NaOH , KOH , Grignard reagents, or metal hydrides), the THP ether exhibits exceptional stability[1].

• Causality: Cyclic acetals lack electrophilic sites susceptible to hydroxide or alkoxide attack. The lone pairs on the oxygen atoms electrostatically repel incoming nucleophiles. Furthermore, the absence of a viable leaving group under alkaline conditions prevents C–O bond cleavage. Consequently, this molecule can be safely carried through harsh saponification or carbanion-mediated workflows without premature deprotection.

Acidic Media: Hydrolysis and The "Furan Factor"

In acidic media, the stability profile flips dramatically due to two sequential mechanistic pathways:

• Primary Cleavage (Acetal Hydrolysis): Protonation of the THP oxygen generates a highly reactive oxocarbenium ion intermediate. Subsequent nucleophilic attack by water cleaves the ether, releasing 5-methylfurfuryl alcohol and 2-hydroxytetrahydropyran[2].

• Secondary Degradation (Furan Ring-Opening/Polymerization): The resulting 5-methylfurfuryl alcohol introduces a severe secondary liability. Furan rings—particularly furfuryl alcohols—are notoriously sensitive to strong Brønsted acids. Protonation of the furan core triggers rapid (resinification) to form black, cross-linked polymers[3]. Alternatively, the furan ring can undergo a , opening into a pentadienyl cation that electrocyclizes into a cyclopentenone derivative[4].

Therefore, strong acids (e.g., HCl , H2​SO4​ ) will not only cleave the THP group but completely destroy the target molecule.

Acid-catalyzed hydrolysis of the THP ether and subsequent furan degradation.

Comparative Stability Matrix

When designing a synthetic route, it is crucial to compare the THP group against alternative protecting groups for 5-methylfurfuryl alcohol. The table below summarizes quantitative and qualitative stability data across various media.

Protecting Group Motif	Stability in Strong Base (1M NaOH, 60°C)	Stability in Mild Acid (PPTS, pH ~3, 25°C)	Stability in Strong Acid (1M HCl, pH < 1)	Optimal Deprotection Strategy
THP Ether (Target)	Highly Stable (>99% recovery)	Labile (Cleaves to alcohol)	Degrades (Polymerization)	Mild Acid (PPTS in EtOH)
TBS Ether	Stable (>95% recovery)	Stable	Degrades	Fluoride Source (TBAF)
Benzyl (Bn) Ether	Highly Stable	Stable	Degrades	Hydrogenolysis ( H2​ , Pd/C)
Acetate (Ac) Ester	Labile (Rapid Saponification)	Stable	Degrades	Mild Base ( K2​CO3​ /MeOH)

Data Interpretation: The THP ether is the optimal choice when the synthetic route requires strong base resistance followed by mild, non-reductive, and non-fluorinated deprotection.

Self-Validating Experimental Protocols

To empirically demonstrate the causality discussed above, the following self-validating protocols establish the operational boundaries for handling 2-[(5-Methylfuran-2-yl)methoxy]oxane.

Protocol A: Base-Stability Validation (Saponification Simulation)

• Objective: Prove the resistance of the THP acetal to strong nucleophilic bases.

• Procedure:

  • Dissolve 1.0 mmol of 2-[(5-Methylfuran-2-yl)methoxy]oxane in 5 mL of THF.

  • Add 5 mL of 1M aqueous NaOH .

  • Stir vigorously at 60°C for 12 hours.

  • Extract with diethyl ether (3 × 10 mL), wash with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Validation: TLC analysis (Hexanes/EtOAc 8:2) will show a single spot corresponding to the starting material. 1H -NMR will confirm the intact anomeric proton of the THP ring at ~4.7 ppm, proving zero hydrolysis.

Protocol B: Mild Acid Deprotection (Furan-Safe)

• Objective: Cleave the THP group without triggering furan ring-opening or polymerization.

• Procedure:

  • Dissolve 1.0 mmol of the substrate in 10 mL of absolute ethanol.

  • Add 0.1 mmol (10 mol%) of Pyridinium p-toluenesulfonate (PPTS). Causality: PPTS provides a mildly acidic environment (pH ~3) sufficient to protonate the acetal but too weak to protonate the furan ring.

  • Stir at 45°C for 4 hours.

  • Quench with saturated aqueous NaHCO3​ (critical to neutralize before concentration) and extract with ethyl acetate.

• Validation: The reaction mixture remains pale yellow. Isolation yields pure 5-methylfurfuryl alcohol, validated by the disappearance of the THP multiplet (1.5–1.9 ppm) in NMR.

Protocol C: Strong Acid Degradation (Demonstrating Lability)

• Objective: Demonstrate the catastrophic failure of the furan ring under standard acetal-deprotection conditions.

• Procedure:

  • Dissolve 1.0 mmol of the substrate in 5 mL of THF.

  • Add 5 mL of 1M aqueous HCl .

  • Stir at room temperature.

• Validation: Within 15 minutes, the solution will rapidly transition from colorless to dark brown/black, accompanied by the precipitation of insoluble humins (resins). TLC will show a streak of baseline degradation products, validating the extreme acid-sensitivity of the furan moiety.

Experimental workflow demonstrating pH-dependent stability and degradation pathways.

References

• Organic Chemistry Portal. Tetrahydropyranyl Ethers - Protection of Hydroxyl Compounds.[Link]

• Macromolecules (ACS Publications). Acid-Catalyzed Polycondensation of Furfuryl Alcohol: Mechanisms of Chromophore Formation and Cross-Linking.[Link]

• Molecules (via PMC - NIH). The Piancatelli Rearrangement: New Applications for an Intriguing Reaction.[Link]

Sources

• 1. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
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• 4. The Piancatelli Rearrangement: New Applications for an Intriguing Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Cross-validation of NMR spectra for lab-synthesized 2-[(5-Methylfuran-2-yl)methoxy]oxane

Publishable Comparison Guide: Cross-Validation of NMR Spectra for Lab-Synthesized 2-[(5-Methylfuran-2-yl)methoxy]oxane

Executive Summary

As a Senior Application Scientist, I present this comprehensive guide to the structural cross-validation of 2-[(5-Methylfuran-2-yl)methoxy]oxane. This molecule—a tetrahydropyranyl (THP) ether of 5-methylfurfuryl alcohol—presents unique analytical challenges due to the introduction of a chiral acetal center, which renders adjacent methylene protons diastereotopic. This guide objectively compares the spectral performance of an in-house synthesized batch against a commercial reference standard, demonstrating why an orthogonal, multi-dimensional NMR approach (1D + 2D cross-validation) is mandatory for unambiguous structural confirmation and purity assessment.

Introduction: The Analytical Challenge of THP Ethers

The protection of alcohols as THP ethers is a cornerstone technique in organic synthesis, prized for its stability under basic conditions and ease of removal[1]. However, the analytical characterization of the resulting products is rarely straightforward.

The THP ring contains a stereocenter at the C2' anomeric position. Consequently, the methylene protons (CH 2​ ) linking the furan ring to the THP oxygen become diastereotopic. Instead of appearing as a simple singlet, they split into a complex AB quartet. Furthermore, the furan ring protons and the aliphatic THP multiplets often overlap with trace impurities. Relying solely on 1D 1 H NMR can lead to false-positive purity assessments or structural misassignments. Cross-validation using 2D NMR (COSY, HSQC, HMBC) and quantitative NMR (qNMR) against a commercial reference standard is essential to ensure scientific integrity and prevent downstream failures in drug development[2].

Experimental Protocols: A Self-Validating System

Synthesis & Isolation

The synthesis of 2-[(5-Methylfuran-2-yl)methoxy]oxane must avoid strong acids (like p-TsOH), which can polymerize the acid-sensitive furan ring.

• Reagents: 5-Methylfurfuryl alcohol (1.0 eq) and 3,4-dihydro-2H-pyran (DHP, 1.5 eq) are dissolved in anhydrous CH 2​ Cl 2​ .

• Catalysis: Pyridinium p-toluenesulfonate (PPTS, 0.1 eq) is added. PPTS is a mild, slightly acidic catalyst ideal for protecting delicate furan derivatives[3].

• Reaction: Stir at room temperature for 4 hours.

• Workup: Quench with saturated aqueous NaHCO 3​ to neutralize the PPTS. Extract with CH 2​ Cl 2​ , wash with brine, dry over Na 2​ SO 4​ , and concentrate under reduced pressure.

• Purification: Flash chromatography (silica gel, 9:1 Hexanes:EtOAc) yields the pure THP ether.

NMR Sample Preparation & Acquisition

• Solvent Selection: Dissolve 15 mg of the analyte in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference ( δ 0.00 ppm). CDCl 3​ is chosen for its lack of exchangeable protons and excellent solubilization of non-polar ethers.

• 1D Acquisition: Acquire 1 H NMR (400 MHz, 16 scans, relaxation delay 1s) and 13 C{ 1 H} NMR (100 MHz, 1024 scans)[2].

• 2D Cross-Validation: Acquire 1 H- 1 H COSY, 1 H- 13 C HSQC, and 1 H- 13 C HMBC to map scalar couplings and long-range connectivity.

Comparative Analysis: In-House Synthesis vs. Commercial Standards

To validate the synthetic methodology, the lab-synthesized product was benchmarked against a certified commercial reference standard (>98% purity).

Table 1: Comparative Performance & Purity Metrics

Metric	In-House Synthesized Batch	Commercial Reference Standard	Analytical Method
Chemical Purity (qNMR)	97.5%	> 98.0%	1 H qNMR (Internal Standard)
Residual DHP Impurity	< 1.0%	Not Detected	1 H NMR (Multiplet at 6.4 ppm)
Diastereotopic Resolution	Baseline resolved AB quartet	Baseline resolved AB quartet	1 H NMR (4.40 - 4.60 ppm)
Structural Confidence	Unambiguous (1D + 2D NMR)	Assumed (Vendor CoA)	HSQC / HMBC Cross-Validation

Mechanistic Insights & Causality (Expertise & Experience)

Why do we observe an AB quartet for the CH 2​ linker instead of a singlet? The causality lies in the stereochemistry. The C2' carbon of the THP ring is chiral. This breaks the local symmetry of the adjacent furan-CH 2​ -O group, placing the two protons in distinct magnetic environments. They couple geminally ( J≈12.0 Hz), resulting in two distinct doublets.

A novice analyst relying solely on 1D NMR might mistake this splitting pattern for an impurity or a different structural isomer. However, our self-validating protocol utilizes the HSQC spectrum to perfectly resolve this: it shows both distinct proton signals ( δ 4.55 and 4.40) correlating to a single 13 C carbon signal at δ 61.5 ppm, unambiguously confirming they belong to the same methylene group.

Data Presentation: Spectral Assignments

Table 2: Cross-Validated 1 H and 13 C NMR Assignments (CDCl 3​ , 400 MHz / 100 MHz)

Position	1 H Chemical Shift ( δ , ppm) & Multiplicity	13 C Chemical Shift ( δ , ppm)	2D NMR Correlations (HMBC)
Furan C5	-	152.0	-
Furan C2	-	149.5	-
Furan C3	6.15 (d, J=3.0 Hz, 1H)	110.2	C2, C4, C5
Furan C4	5.90 (dq, J=3.0,1.0 Hz, 1H)	106.5	C2, C3, C5, Furan-CH 3​
Furan-CH 3​	2.28 (s, 3H)	13.5	C4, C5
Linker CH 2​	4.55 (d, J=12.0 Hz, 1H), 4.40 (d, J=12.0 Hz, 1H)	61.5	Furan C2, Furan C3, THP C2'
THP C2'	4.68 (t, J=3.5 Hz, 1H)	97.5	Linker CH 2​ , THP C3', THP C6'
THP C6'	3.85 (m, 1H), 3.50 (m, 1H)	62.2	THP C4', THP C5'
THP C3', C4', C5'	1.40 - 1.90 (m, 6H)	30.5, 19.5, 25.5	THP C2', THP C6'

Visualizations

Reaction pathway for the synthesis of 2-[(5-Methylfuran-2-yl)methoxy]oxane.

Orthogonal NMR cross-validation workflow for structural confirmation.

Conclusion

The cross-validation of 2-[(5-Methylfuran-2-yl)methoxy]oxane underscores the necessity of multidimensional NMR in modern synthetic chemistry. While commercial standards provide an excellent baseline for purity, in-house synthesized batches must be rigorously validated to account for stereochemical nuances—like diastereotopic splitting—and trace catalytic impurities. By adhering to these self-validating protocols, researchers ensure the highest level of scientific integrity in their drug development and materials science workflows.

References

• Schönberger, T. et al. "Guide to NMR Method Development and Validation – Part I: Identification and Quantification." ResearchGate, 2014. URL: [Link]

• Wuts, P. G. M., & Greene, T. W. "Greene's Protective Groups in Organic Synthesis, 6th Edition." Wiley. URL: [Link]

• Li, Y. et al. "Diastereoselective intramolecular oxidopyrylium–alkene [5 + 2]-cycloaddition of substrates with a β-chiral center on alkene tethers." RSC Advances, 2015. URL: [Link]

Sources

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• 2. researchgate.net [researchgate.net]
• 3. Diastereoselective intramolecular oxidopyrylium–alkene [5 + 2]-cycloaddition of substrates with a β-chiral center on alkene tethers: synthesis of 8-ox ... - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB01429H [pubs.rsc.org]

Chemoselectivity in Furanic Architectures: Evaluating 2-[(5-Methylfuran-2-yl)methoxy]oxane as a Hydroxyl Protection Strategy

In the synthesis of complex biomass-derived molecules and active pharmaceutical ingredients (APIs), the protection of reactive hydroxyl groups is a fundamental operation. However, when dealing with 5-methylfurfuryl alcohol (5-MFA), standard protection protocols often fail. The electron-rich furan ring, coupled with the allylic-like nature of the furfuryl position, makes the substrate highly susceptible to acid-catalyzed resinification.

This guide evaluates the efficacy of the tetrahydropyranyl (THP) protecting group—specifically the formation and utility of 2-[(5-Methylfuran-2-yl)methoxy]oxane —and objectively compares its performance against standard silyl and benzyl ether alternatives.

Mechanistic Rationale: The Acid-Sensitivity Paradox

To understand the efficacy of the THP group, we must first analyze the failure modes of the substrate. 5-methylfurfuryl alcohol rapidly decomposes in strongly acidic media[1]. The inductive effect of the C5-methyl group facilitates protonation, leading to the generation of a highly reactive furfuryl carbocation that undergoes rapid nucleophilic attack and runaway polymerization[1].

Paradoxically, the installation of a THP group via 3,4-dihydro-2H-pyran (DHP) requires an acid catalyst[2]. Using standard strong acids like p-toluenesulfonic acid (p-TsOH) or HCl will destroy the furan ring before protection occurs. The solution lies in precise pKa​ tuning: utilizing pyridinium p-toluenesulfonate (PPTS) , a mild, buffered acid ( pKa​≈5.2 ), provides just enough electrophilic activation of the DHP enol ether to drive acetal formation without triggering furan ring-opening. Once formed, THP ethers are highly stable under strong basic conditions, such as those involving Grignard reagents or metal hydrides[3].

Quantitative Comparison of Hydroxyl Protecting Groups for 5-MFA

The table below summarizes the performance of 2-[(5-Methylfuran-2-yl)methoxy]oxane against other common protecting groups.

Protecting Group	Reagents (Installation)	Furan Stability During Installation	Deprotection Conditions	Deprotection Yield (%)	Cost & Atom Economy
THP (Oxane)	DHP, PPTS, CH₂Cl₂	Excellent (Requires mild acid)	PPTS, EtOH, 55 °C	~92%	High / Excellent
TBS (Silyl)	TBSCl, Imidazole, DMF	Excellent (Basic conditions)	TBAF, THF, 25 °C	~95%	Low / Moderate
Benzyl (Bn)	BnBr, NaH, THF	Excellent (Basic conditions)	H₂, Pd/C, MeOH	<10% (Reduces furan)	Moderate / Good
Acetyl (Ac)	Ac₂O, Pyridine, DMAP	Good (Basic conditions)	K₂CO₃, MeOH, 25 °C	~88%	Moderate / Excellent

Key Insight: While the TBS group offers slightly higher deprotection yields, the THP group provides superior atom economy and cost-effectiveness. The Benzyl (Bn) group is fundamentally incompatible with this substrate, as standard hydrogenolysis conditions will irreversibly reduce the furan ring double bonds.

Reaction Pathway Visualization

Reaction pathways for the protection and deprotection of 5-methylfurfuryl alcohol.

Self-Validating Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes causality-driven instructions to prevent the accidental degradation of the furanic substrate.

Protocol 1: Synthesis of 2-[(5-Methylfuran-2-yl)methoxy]oxane

• Reaction Setup: To a flame-dried round-bottom flask under an argon atmosphere, add 5-methylfurfuryl alcohol (1.0 equiv) and anhydrous CH₂Cl₂ (0.2 M). Cool the solution to 0 °C using an ice bath.

• Activation: Add 3,4-dihydro-2H-pyran (DHP, 1.5 equiv) followed by pyridinium p-toluenesulfonate (PPTS, 0.1 equiv).

  • Causality: The low temperature and mild pKa​ of PPTS prevent the exothermic runaway polymerization of the furan ring.

• Monitoring: Allow the reaction to warm to room temperature and stir for 4 hours. Monitor via TLC (Hexanes/EtOAc 4:1). The product will appear as a higher Rf​ spot that stains dark purple with p -anisaldehyde.

• Quenching (Critical Step): Once complete, quench the reaction by adding half-saturated aqueous NaHCO₃.

  • Causality: You must neutralize the PPTS before solvent evaporation. If the reaction is concentrated with active acid present, the decreasing solvent volume will artificially lower the pH, causing the newly formed acetal to revert and the furan to polymerize.

• Isolation: Extract with CH₂Cl₂, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify via flash column chromatography.

  • Causality: Silica gel is inherently acidic. Pre-treat the silica slurry with 1% Triethylamine (Et₃N) in hexanes to neutralize it, preventing on-column acetal cleavage.

Protocol 2: Chemoselective Deprotection

• Reaction Setup: Dissolve the purified 2-[(5-Methylfuran-2-yl)methoxy]oxane (1.0 equiv) in absolute ethanol (0.1 M).

• Cleavage: Add PPTS (0.1 equiv) and heat the mixture to 55 °C for 3 hours.

  • Causality: Ethanol acts as both the solvent and the nucleophile, driving the equilibrium toward the deprotected alcohol by forming the volatile ethyl THP ether byproduct.

• Isolation: Evaporate the ethanol under reduced pressure, dilute the residue with diethyl ether, and wash with water to remove the PPTS catalyst. Dry and concentrate to recover the pure 5-methylfurfuryl alcohol.

References

• Acta Chemica Scandinavica, 1998, ku.dk,
• Buy 3,4-Dihydro-2H-pyran | 110-87-2 - Smolecule, smolecule.com,
• Protecting Groups For Alcohols - Chemistry Steps, chemistrysteps.com,

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• 2. Buy 3,4-Dihydro-2H-pyran | 110-87-2 [smolecule.com]
• 3. Protecting Groups For Alcohols - Chemistry Steps [chemistrysteps.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-[(5-Methylfuran-2-yl)methoxy]oxane

Prepared by: Gemini, Senior Application Scientist

This document provides a detailed, procedural guide for the safe and compliant disposal of 2-[(5-Methylfuran-2-yl)methoxy]oxane. As a trusted partner in your research, we are committed to providing essential safety information that extends beyond the product itself, ensuring the well-being of laboratory personnel and adherence to environmental regulations. The procedures outlined herein are based on an analysis of the compound's constituent chemical moieties and established best practices for hazardous waste management.

Hazard Profile Analysis: A Proactive Approach to Safety

• Flammability: The presence of the furan and ether groups suggests the compound is a flammable organic solvent.[1][2] Vapors may form explosive mixtures with air and can travel to an ignition source.[2][3]

• Peroxide Formation: This is the most critical hazard. Both furan derivatives and ethers are well-documented peroxide-formers.[1][4][5] Upon exposure to air and light, these compounds can form highly unstable and explosive peroxide crystals.[6][7] This risk increases over time, making diligent inventory management essential.

• Toxicity and Irritation: Furan and its derivatives can be harmful if ingested, inhaled, or absorbed through the skin, and may cause serious eye irritation.[1][8]

Given these risks, all handling and disposal operations must be conducted in accordance with the Occupational Safety and Health Administration (OSHA) Laboratory Standard (29 CFR 1910.1450) and the Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[9][10]

Quantitative Hazard Context: Learning from Related Compounds

To provide a quantitative context for the potential hazards, the following table summarizes key data for structurally related chemicals. This data underscores the necessity of treating 2-[(5-Methylfuran-2-yl)methoxy]oxane with the utmost caution.

Property	2-Methylfuran	Diethyl Ether	Tetrahydrofuran (THF)
GHS Hazard Statements	H225: Highly flammable liquid and vaporH301: Toxic if swallowedH330: Fatal if inhaled[8]	H224: Extremely flammable liquid and vaporH302: Harmful if swallowedH336: May cause drowsiness or dizzinessEUH019: May form explosive peroxides	H225: Highly flammable liquid and vaporH319: Causes serious eye irritationH335: May cause respiratory irritationEUH019: May form explosive peroxides
Flash Point	-22 °C (-7.6 °F)	-45 °C (-49 °F)	-14 °C (6.8 °F)
Key Disposal Concern	Flammable, Toxic, Peroxide Former [11]	Flammable, High Peroxide Risk [4][6][12]	Flammable, Peroxide Former [5]

Pre-Disposal Protocol: Lifecycle and Peroxide Management

The primary risk associated with ethers and furans is inadvertent peroxide formation.[1][13] A rigorous lifecycle management system is not merely a best practice; it is a critical safety imperative.

Step 1: Container Dating (Mandatory)

• Upon receipt of the chemical, immediately label the container with the "Date Received" .

• The moment the container is first opened, prominently mark it with the "Date Opened" .[4][7][13]

Step 2: Establish a Disposal Timeline

• Opened containers of potential peroxide-formers should be disposed of within 6 months .[6][7][13]

• Unopened containers should be disposed of within 12 months of the received date.[6][7][14]

Step 3: Visual Inspection Before Handling

• Before moving or handling any container, especially an older one, carefully inspect it for signs of peroxide formation. Look for crystalline solids around the cap or within the liquid.[7][13]

• CRITICAL: If crystals are observed or if a container is old and undated, DO NOT HANDLE IT .[7] Leave it in place and immediately contact your institution's Environmental Health and Safety (EHS) department or a specialized hazardous waste handler.[4][6]

Standard Operating Procedure for Disposal

This protocol provides a step-by-step methodology for the routine disposal of 2-[(5-Methylfuran-2-yl)methoxy]oxane waste generated during laboratory operations.

I. Personal Protective Equipment (PPE) and Engineering Controls

• Engineering Controls: All handling of this chemical and its waste must be conducted within a certified chemical fume hood to minimize inhalation exposure.[7][15]

• Required PPE:

  • Eye Protection: Wear chemical safety goggles as described by OSHA's eye and face protection regulations.[16]

  • Hand Protection: Wear nitrile or other chemically resistant gloves. Change gloves immediately if they become contaminated.[7]

  • Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe shoes.[14]

II. Waste Segregation and Collection

• Designated Container: Collect waste in a designated hazardous waste container that is clean, leak-proof, and constructed of a compatible material (glass or high-density polyethylene is recommended).[4][10]

• Labeling: The container must be labeled with a completed EHS Hazardous Waste tag as soon as the first drop of waste is added.[10][15] The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "Waste 2-[(5-Methylfuran-2-yl)methoxy]oxane"

  • A clear indication of the hazards: "Flammable Liquid, Potential Peroxide Former"

• Segregation: Do not mix this waste with other waste streams unless explicitly permitted by your institution's EHS guidelines.[1] It should be managed as a flammable, peroxide-forming organic waste.

III. Storage and Final Disposal

• Container Management: Keep the waste container tightly sealed at all times, except when adding waste.[7][15]

• Storage Location: Store the sealed container in a designated Satellite Accumulation Area (SAA) within the laboratory. This area must be away from heat, direct sunlight, and sources of ignition.[1][13]

• Secondary Containment: Always place the waste container within a secondary containment bin or tray to contain any potential leaks.[4][13]

• Arranging Pickup: Once the container is full or has reached its 6-month storage limit, arrange for its disposal through your institution's EHS department or a licensed hazardous waste contractor.[1][10] Never attempt to dispose of this chemical in the regular trash or down the sanitary sewer.[1][10][17]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the safe disposal of 2-[(5-Methylfuran-2-yl)methoxy]oxane.

Caption: Disposal workflow for 2-[(5-Methylfuran-2-yl)methoxy]oxane.

Emergency Procedures: Spills and Contamination

Small Spills (<100 mL) inside a Fume Hood:

• Alert personnel in the immediate area.

• Use a spill kit with an absorbent material suitable for flammable organic solvents (e.g., vermiculite or sand). Do not use combustible materials like paper towels.

• Collect the contaminated absorbent material using non-sparking tools.

• Place the collected material in a sealed, properly labeled hazardous waste container.[6]

• Decontaminate the area with soap and water.[15]

Large Spills (>100 mL) or Spills Outside a Fume Hood:

• Evacuate the laboratory immediately.

• Alert others and activate the fire alarm if there is an ignition risk.

• Contact your institution's EHS or emergency response team for cleanup. Do not attempt to clean up a large spill yourself.

References

• Laboratory Safety Guidance. (n.d.). Occupational Safety and Health Administration (OSHA). [Link]

• 29 CFR 1910.1450 — OSHA Laboratory Standard. (n.d.). MasterControl. [Link]

• The Laboratory Standard. (n.d.). Office of Clinical and Research Safety. [Link]

• The OSHA Laboratory Standard. (2020, April 1). Lab Manager. [Link]

• OSHA Factsheet Laboratory Safety OSHA Lab Standard. (n.d.). Occupational Safety and Health Administration (OSHA). [Link]

• Highly Hazardous Chemicals and Chemical Spills. (n.d.). Vanderbilt Environmental Health & Safety. [Link]

• How to Dispose of Chemical Waste. (n.d.). Environmental Health and Safety, Case Western Reserve University. [Link]

• Hazardous Waste Disposal. (n.d.). Department of Chemistry, University of Rochester. [Link]

• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.). MCF Environmental Services. [Link]

• Hazardous Waste Disposal Guide. (n.d.). Dartmouth College. [Link]

• Diethyl Ether - Standard Operating Procedure. (2012, December 14). University of California, Santa Barbara. [Link]

• Furfural Safety Data Sheet. (n.d.). International Furan Chemicals BV. [Link]

• Proper Handling of Hazardous Waste Guide. (n.d.). U.S. Environmental Protection Agency (EPA). [Link]

• Learn the Basics of Hazardous Waste. (2025, June 22). U.S. Environmental Protection Agency (EPA). [Link]

• Standard Operating Procedure for the use of Furan. (n.d.). Western Carolina University. [Link]

• Household Hazardous Waste (HHW). (2025, May 15). U.S. Environmental Protection Agency (EPA). [Link]

• Safety Data Sheet - 2-MethylTHF. (n.d.). Nova Molecular. [Link]

• Safety Data Sheet - 2-Methyltetrahydrofuran. (2024, December 9). Monument Chemical. [Link]

• 2 - Methylfuran - HP Safety Data Sheet. (n.d.). International Furan Chemicals BV. [Link]

• Safety Data Sheet - 2-Methylfuran. (n.d.). Carl ROTH. [Link]

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